7-Octadecynoic acid

• CAS: 19220-35-0

Core Science & Biosynthesis

Deep-Dive Technical Guide: Mass Spectrometry Fragmentation Pathways and Analytical Workflows of 7-Octadecynoic Acid

The Analytical Challenge of Acetylenic Fatty Acids

7-Octadecynoic acid (18:1Δ7a) is a rare, naturally occurring acetylenic fatty acid characterized by a rigid carbon-carbon triple bond at the C7 position. In drug development and lipidomics, acetylenic fatty acids are highly valued as mechanism-based enzyme inhibitors (e.g., targeting phospholipase A2 and cytochrome P450s) and as bioorthogonal probes for click-chemistry [1].

However, localizing the exact position of the triple bond using conventional mass spectrometry (MS) presents a severe analytical challenge. When analyzed as standard fatty acid methyl esters (FAMEs) via Electron Ionization Gas Chromatography-Mass Spectrometry (EI GC-MS), the intense energy of electron impact (70 eV) causes the π -bonds to migrate along the aliphatic chain prior to fragmentation. This isomerization homogenizes the mass spectra of positional isomers. While the presence of an alkyne group can be confirmed by the highly stable tropylium rearrangement ion at m/z 91 [2], the specific C7 positional information is permanently lost.

To solve this, we must employ targeted chemical derivatization or soft-ionization techniques that restrict π -bond migration and force predictable, structurally informative fragmentation.

Charge-Remote Fragmentation via DMOX Derivatization

To prevent double and triple bonds from migrating during EI, the fatty acid must be anchored. Converting 7-octadecynoic acid into a 4,4-dimethyloxazoline (DMOX) derivative achieves this by localizing the radical cation on the nitrogen atom of the oxazoline ring.

The Causality of the 38 Da Mass Gap

Because the charge is strictly localized at the headgroup, fragmentation is forced to occur via a Charge-Remote Fragmentation (CRF) mechanism. The aliphatic chain undergoes sequential, uniform C–C bond cleavages from the methyl terminus toward the oxazoline ring.

• In a saturated carbon chain, each sequential cleavage yields a mass difference of 14 Da (loss of a -CH2- group).

• At a triple bond , the lack of hydrogen atoms alters the mass of the departing fragments. For 7-octadecynoic acid, the triple bond spans C7 and C8. The cleavage at C6 yields a fragment at m/z 168. The next structurally viable cleavage occurs after the alkyne rigid system at C9, yielding m/z 206.

• The resulting mass gap between C6 and C9 is 38 Da (206 - 168 = 38 Da), which is exactly 4 Da less than the 42 Da gap expected for three saturated carbons. This 38 Da gap is the definitive diagnostic signature of an alkyne bond [3].

Caption: Mechanism of charge-remote fragmentation in DMOX derivatives of 7-octadecynoic acid.

Protocol 1: DMOX Derivatization and GC-MS Analysis

Self-Validating System: This protocol includes a built-in validation step to ensure the oxazoline ring has formed correctly before interpreting the aliphatic chain fragments.

• Reagent Preparation: Place 1 mg of 7-octadecynoic acid (or its lipid extract) into a glass reaction vial.

• Derivatization: Add 500 µL of 2-amino-2-methyl-1-propanol. Flush the vial with inert nitrogen gas and seal tightly with a Teflon-lined cap.

• Heating: Incubate the mixture at 180 °C for 12 hours (overnight). Causality: The high temperature is required to drive the condensation reaction between the carboxylic acid and the amine, followed by cyclization to form the oxazoline ring.

• Extraction: Cool to room temperature. Add 2 mL of dichloromethane (DCM) and 2 mL of distilled water. Vortex vigorously and centrifuge to separate the layers. Extract the lower organic (DCM) layer. Repeat the aqueous wash twice to remove unreacted amine.

• Drying & Reconstitution: Pass the organic layer through anhydrous sodium sulfate to remove residual water. Evaporate under nitrogen and reconstitute in 100 µL of hexane.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a non-polar column (e.g., DB-5MS). Use an EI source at 70 eV.

• Validation Checkpoint: Before analyzing the triple bond position, verify the presence of the base peak at m/z 113 . This ion represents the intact oxazoline ring plus the C2 carbon. If m/z 113 is absent, the derivatization failed.

HPLC/APCI-MS/MS with Acetonitrile In-Source Derivatization

While GC-MS with DMOX is robust, it requires thermal stability and lengthy derivatization. For high-throughput lipidomics, Atmospheric Pressure Chemical Ionization (APCI) coupled with tandem mass spectrometry (MS/MS) offers a powerful alternative.

By using acetonitrile as a mobile phase modifier, a gas-phase ion-molecule reaction occurs in the APCI source. Acetonitrile forms a covalent [M + 55]⁺• adduct directly across the π -system of the triple bond [4]. When this adduct is subjected to Collision-Induced Dissociation (CID), it cleaves cleanly at the site of the unsaturation, yielding diagnostic alpha ( α ) and omega ( ω ) fragments.

The +15 Da Satellite Signature

Unlike double bonds (which yield satellite fragments differing by +14 Da), the CID of an alkyne-acetonitrile adduct produces diagnostic α and ω fragments accompanied by satellite peaks that differ by +15 Da . For 7-octadecynoic acid methyl ester, the intense α and ω fragments, flanked by these +15 Da satellites of equal intensity, provide an unambiguous fingerprint for the triple bond at C7 [4].

Protocol 2: APCI-MS/MS Workflow

• Sample Preparation: Dissolve 7-octadecynoic acid methyl ester in chloroform/methanol (1:1, v/v) to a concentration of 10 µg/mL.

• Chromatography: Inject onto a C18 reversed-phase HPLC column.

• Mobile Phase: Use a gradient of water and acetonitrile . Causality: Acetonitrile is not just a solvent here; it acts as the in-source derivatization reagent. A minimum of 50% acetonitrile must be present in the mobile phase as it elutes into the source.

• APCI Source Parameters: Set the corona discharge current to 4.0 µA, vaporizer temperature to 400 °C, and capillary temperature to 250 °C.

• MS/MS Acquisition: Isolate the[M + 55]⁺• precursor ion (m/z 349 for 7-ODYA methyl ester). Apply a normalized collision energy of 25-30 eV.

• Validation Checkpoint: Confirm the presence of the +15 Da satellite peaks adjacent to the primary α and ω fragments. If the satellites are +14 Da, the molecule contains a double bond, not a triple bond.

Caption: Decision tree for MS analysis of 7-octadecynoic acid.

Quantitative Data Summary

The following table summarizes the critical diagnostic ions used to validate the structure of 7-octadecynoic acid across different analytical methodologies.

Analytical Method	Derivative Form	Precursor / Molecular Ion	Key Diagnostic Fragments (m/z)	Structural Significance
GC-MS (EI)	Methyl Ester (FAME)	294 [M]⁺•	91	Stable tropylium ion; confirms alkyne presence but not position [2].
GC-MS (EI)	DMOX Derivative	319 [M]⁺•	113	Validates intact oxazoline ring formation.
GC-MS (EI)	DMOX Derivative	319 [M]⁺•	168 (C6), 206 (C9)	38 Da mass gap definitively localizes the triple bond at C7–C8 [3].
LC-APCI-MS/MS	Acetonitrile Adduct	349[M+55]⁺•	α and ω fragments + 15 Da	+15 Da satellites confirm an alkyne (vs. +14 Da for alkenes) [4].

Biological Metabolism & Downstream Profiling

Understanding the fragmentation of 7-octadecynoic acid is critical for drug development professionals tracking its metabolism in vivo. Like its structural isomer 17-octadecynoic acid (17-ODYA, a widely used click-chemistry probe), 7-octadecynoic acid undergoes extensive β -oxidation in biological systems (e.g., E. coli or mammalian cells).

When profiling treated cells, mass spectrometrists must look for chain-shortened metabolites. Because β -oxidation cleaves two-carbon units from the carboxyl terminus, the C7 triple bond will shift relative to the new carboxyl group (becoming a C5 alkyne after one cycle, and a C3 alkyne after two). DMOX derivatization of these metabolites will show the characteristic 38 Da gap shifting down the mass spectrum by 28 Da (two -CH2- groups) per oxidation cycle, allowing researchers to map the exact metabolic degradation pathway of the lipid probe.

References

• Boston University School of Medicine (2015). Mass Spectrometry Analysis of Protein/Peptide S-Palmitoylation. Retrieved from:[Link]

• National Institutes of Health (2018). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. Retrieved from:[Link]

• ResearchGate (2025). Mass spectrometry of the 4,4-dimethyloxazoline derivatives of isomeric octadecenoates. Retrieved from:[Link]

• MDPI (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Retrieved from:[Link]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 7-Octadecynoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. For long-chain fatty acids, such as 7-octadecynoic acid, NMR is instrumental in confirming identity, assessing purity, and elucidating structural details that are critical in various fields, including lipidomics, metabolic research, and the development of fatty acid-based therapeutics. This guide offers a comprehensive examination of the ¹H and ¹³C NMR spectral data for 7-octadecynoic acid, presenting a detailed, predicted analysis based on established spectroscopic principles and data from analogous compounds. Furthermore, it provides field-proven experimental protocols to ensure the acquisition of high-quality, reliable data.

The Significance of 7-Octadecynoic Acid

7-Octadecynoic acid is a monounsaturated fatty acid characterized by an eighteen-carbon chain with a carbon-carbon triple bond (alkyne) at the C-7 position. The presence and location of this alkynyl group significantly influence the molecule's chemical and physical properties, making its unambiguous characterization essential. NMR spectroscopy allows for the precise determination of the fatty acid's structural integrity, including the verification of the alkyne position and the overall carbon chain length.

Predicted ¹H and ¹³C NMR Spectral Data

The following spectral data are predicted based on established chemical shift values for analogous long-chain fatty acids and alkynes. These predictions serve as a robust reference for the analysis of experimentally acquired spectra.

Predicted ¹H NMR Spectral Data for 7-Octadecynoic Acid

The predicted ¹H NMR spectrum of 7-octadecynoic acid is characterized by distinct signals corresponding to the various proton environments along the aliphatic chain and in proximity to the carboxylic acid and alkyne functionalities.

Proton Assignment (Carbon No.)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
H-18 (CH₃)	0.88	Triplet (t)	3H
H-10 to H-17 (-(CH₂)₈-)	1.25-1.40	Multiplet (m)	16H
H-5, H-10 (-CH₂-CH₂-C≡)	1.45-1.55	Multiplet (m)	4H
H-6, H-9 (-CH₂-C≡)	2.15-2.25	Multiplet (m)	4H
H-3 (-CH₂-CH₂-COOH)	1.60-1.70	Quintet (p)	2H
H-2 (-CH₂-COOH)	2.35	Triplet (t)	2H
-COOH	10.0-12.0	Broad Singlet (br s)	1H

Causality of Chemical Shifts:

• The terminal methyl protons (H-18) are the most shielded, appearing at the lowest chemical shift.

• The long chain of methylene protons (H-10 to H-17) results in a large, overlapping multiplet in the 1.25-1.40 ppm region.

• The protons on the carbons adjacent to the alkyne (H-6 and H-9) are deshielded due to the anisotropic effect of the triple bond and resonate further downfield.

• The protons alpha to the carbonyl group (H-2) are significantly deshielded by the electron-withdrawing nature of the carboxylic acid, placing their signal around 2.35 ppm.

• The carboxylic acid proton is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange.

Predicted ¹³C NMR Spectral Data for 7-Octadecynoic Acid

The ¹³C NMR spectrum provides a detailed map of the carbon skeleton of 7-octadecynoic acid.

Carbon Assignment (Carbon No.)	Predicted Chemical Shift (δ, ppm)
C-18 (CH₃)	14.1
C-10 to C-17 (-(CH₂)₈-)	22.7 - 31.9
C-5, C-10	~28.5
C-6, C-9	~19.0
C-3	~24.5
C-2	~34.0
C-7, C-8 (-C≡C-)	~80.0
C-1 (-COOH)	~179.0

Causality of Chemical Shifts:

• The terminal methyl carbon (C-18) is the most upfield signal.

• The carbons of the long methylene chain (C-10 to C-17) resonate in a narrow range, often with significant overlap.

• The sp-hybridized carbons of the alkyne (C-7 and C-8) have a characteristic chemical shift around 80 ppm.

• The carbonyl carbon of the carboxylic acid (C-1) is the most deshielded carbon, appearing at the downfield end of the spectrum.

Experimental Protocols for NMR Analysis

The acquisition of high-quality NMR spectra is paramount for accurate structural elucidation. The following protocol is a self-validating system designed for reproducibility and reliability.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and effective solvent for long-chain fatty acids. It provides good solubility and its residual proton signal (at ~7.26 ppm) and carbon signals (at ~77.16 ppm) are well-defined and typically do not interfere with the signals of interest.

• Concentration:

  • For ¹H NMR, dissolve 5-10 mg of 7-octadecynoic acid in approximately 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6-0.7 mL of CDCl₃ is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Sample Handling:

  • Use a high-quality 5 mm NMR tube.

  • Ensure the sample is fully dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.

  • Filter the sample through a small plug of glass wool in a Pasteur pipette to remove any particulate matter that could degrade spectral resolution.

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans (ns): 8 to 16 scans are typically sufficient.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 0-15 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans (ns): 1024 to 4096 scans, or more, may be necessary depending on the sample concentration.

• Relaxation Delay (d1): 2-5 seconds. A longer delay may be required for accurate integration of quaternary carbons, though for routine identification this is often sufficient.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 0-200 ppm.

Visualization of Molecular Structure and NMR Workflow

To aid in the conceptualization of the molecular structure and the analytical workflow, the following diagrams are provided.

Caption: Molecular structure of 7-octadecynoic acid.

The Enigmatic Triple Bond: A Technical Guide to the Biosynthesis and Natural Occurrence of Acetylenic Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Acetylenic fatty acids, a unique class of lipids characterized by the presence of one or more carbon-carbon triple bonds, are a fascinating and underexplored area of natural product chemistry. These molecules, found in a diverse range of organisms from plants and fungi to marine invertebrates, exhibit a remarkable spectrum of biological activities, including potent antifungal, antibacterial, and antitumor properties. This technical guide provides a comprehensive overview of the biosynthesis and natural occurrence of acetylenic fatty acids. We will delve into the enzymatic machinery responsible for forging the triple bond, explore the major biosynthetic pathways, and survey the diverse natural sources of these intriguing compounds. Furthermore, this guide will equip researchers with detailed experimental protocols for the investigation of acetylenic fatty acid biosynthesis and their isolation from natural sources, fostering further exploration into their therapeutic potential.

Introduction: The Allure of the Alkyne

The introduction of a rigid, linear acetylenic moiety into the flexible aliphatic chain of a fatty acid dramatically alters its chemical and physical properties. This structural feature is the cornerstone of the diverse and potent biological activities exhibited by this class of natural products. From the well-documented antifungal action of crepenynic acid to the cytotoxic effects of polyacetylenes in certain cancer cell lines, these molecules represent a rich and largely untapped resource for drug discovery.[1][2] Understanding their biosynthesis is paramount to harnessing their potential, either through synthetic biology approaches or by identifying novel, potent analogues from nature.

The Forge of the Triple Bond: Biosynthesis of Acetylenic Fatty Acids

The biosynthesis of acetylenic fatty acids is a testament to the remarkable catalytic versatility of a specific class of enzymes. The formation of the triple bond is not a de novo process but rather a modification of existing fatty acid precursors.

Key Enzymatic Players: The Rise of the Acetylenase

The central players in the biosynthesis of acetylenic fatty acids are a group of modified fatty acid desaturases known as acetylenases . These enzymes, which are often variants of the well-characterized Δ12 oleate desaturase (FAD2), catalyze the introduction of a triple bond into a pre-existing double bond.[3][4][5]

• Mechanism of Action: While the precise catalytic mechanism is still an area of active investigation, it is understood that acetylenases, like their desaturase cousins, are non-heme di-iron enzymes. They utilize molecular oxygen and a source of electrons, typically from cytochrome b5, to abstract two hydrogen atoms from adjacent carbons of a fatty acid chain that already contains a double bond. This second dehydrogenation event at the same position results in the formation of a triple bond.[6][7]

• Substrate Specificity: Acetylenases exhibit remarkable substrate specificity. For instance, the well-studied acetylenase from Crepis alpina (Crep1) specifically acts on linoleic acid (18:2Δ9c,12c) to form crepenynic acid (18:2Δ9c,12a).[3][4][8] Other acetylenases, such as the bifunctional Δ6-desaturase/acetylenase from the moss Ceratodon purpureus, can introduce a Δ6 double bond and subsequently convert it to a triple bond.[6][7]

Major Biosynthetic Pathways

The majority of known acetylenic fatty acids arise from a few key biosynthetic routes, with the crepenynate pathway being the most prominent.[9]

This pathway is responsible for the biosynthesis of a vast array of polyacetylenes found in plants, particularly in the Asteraceae, Apiaceae, and Araliaceae families.[5][9][10] The pathway commences with the common fatty acid, oleic acid.

• Desaturation: Oleic acid (18:1Δ9c) is first converted to linoleic acid (18:2Δ9c,12c) by a conventional Δ12 oleate desaturase (FAD2).[4][11]

• Acetylenation: A Δ12-fatty acid acetylenase then acts on linoleic acid to introduce a triple bond at the Δ12 position, yielding crepenynic acid (18:2Δ9c,12a).[4][8][12]

• Further Modifications: Crepenynic acid serves as a crucial precursor that can undergo a series of further desaturations, chain elongations, hydroxylations, and other modifications to generate the vast diversity of polyacetylenic natural products.[9][11][13]

Caption: The Crepenynate Biosynthetic Pathway.

While the crepenynate pathway originates from an 18-carbon fatty acid with a Δ9 double bond, other pathways exist that introduce acetylenic bonds at different positions.

• Stearolic Acid (9-octadecynoic acid): This fatty acid, found in the seed oils of Santalaceae and Olacaceae, is likely formed by the action of a Δ9-acetylenase on stearic acid (18:0).[14]

• Tariric Acid (6-octadecynoic acid): First identified in the seed fat of Picramnia tariri, this acid is synthesized via the action of a Δ6-acetylenase on petroselinic acid (18:1Δ6c).[14]

Regulation of Biosynthesis

The production of acetylenic fatty acids is often tightly regulated and can be induced in response to environmental stimuli. In several plant species, including parsley and sunflower, the expression of acetylenase genes has been shown to be upregulated upon elicitation with fungal pathogens, suggesting a role for these compounds in plant defense.[5] This inducibility presents an interesting avenue for manipulating the production of these compounds in engineered systems.

A Survey of Nature's Alkynes: Natural Occurrence

Acetylenic fatty acids are widely distributed in nature, with specific families of organisms being particularly rich sources.[1]

In the Plant Kingdom

Plants are a prolific source of acetylenic fatty acids and their derivatives.

Plant Family	Key Acetylenic Fatty Acids	Examples of Plant Species
Asteraceae	Crepenynic acid, Dehydrocrepenynic acid, Falcarinol-type polyacetylenes	Crepis alpina, Helianthus annuus (Sunflower), Bidens pilosa, Atractylodes lancea[8][10][12]
Apiaceae	Falcarinol, Falcarindiol	Daucus carota (Carrot), Petroselinum crispum (Parsley)[5][13]
Araliaceae	Falcarinol-type polyacetylenes	Hedera helix (English Ivy)[5]
Santalaceae	Stearolic acid, Ximenynic acid	Santalum album (Sandalwood)[14][15]
Olacaceae	Tariric acid	Picramnia species[14][15]
Rubiaceae	6-octadecynoic acid, 6-nonadecynoic acid	Pentagonia gigantifolia, Sommera sabiceoides[1][14][16]

In the Fungal Kingdom

Fungi, particularly those belonging to the Basidiomycetes, are also known to produce acetylenic fatty acids, though they are generally of shorter chain lengths. For example, a 9-carbon triynoic acid has been isolated from Psilocybe sarcocephala.[14]

In Marine Environments

Marine organisms, especially sponges, are a rich source of structurally diverse and biologically active acetylenic lipids.[1][14][17] These can include simple acetylenic fatty acids as well as more complex molecules incorporating other functional groups. Examples include corticatic acids from the sponge Petrosia corticata and other polyacetylenes from sponges of the genus Stelletta.[14]

Biological Activities and Therapeutic Potential

The unique structural features of acetylenic fatty acids endow them with a wide range of biological activities, making them attractive candidates for drug development.

• Antifungal Activity: This is one of the most well-documented activities. Acetylenic fatty acids, such as 6-nonadecynoic acid, have been shown to disrupt fatty acid homeostasis in fungal cells, leading to growth inhibition and even cell death.[1][18][19] Their mechanism can involve the inhibition of fatty acid synthesis and elongation.[19][20] Some have shown efficacy against fluconazole-resistant strains of Candida albicans.[1][14]

• Antibacterial Activity: Certain acetylenic fatty acids have demonstrated activity against various bacteria, including multidrug-resistant strains.[20] For instance, 2-octadecynoic acid has shown antimycobacterial activity by inhibiting mycolic acid biosynthesis.[20]

• Antitumor Activity: A number of naturally occurring and synthetic acetylenic lipids have exhibited cytotoxic effects against various cancer cell lines.[2]

• Anti-inflammatory Activity: Some acetylenic fatty acids can inhibit enzymes involved in the inflammatory response, such as cyclooxygenases and lipoxygenases.[14]

• Antiparasitic Activity: Acetylenic fatty acids have also shown promise as antiparasitic agents, with activity reported against Plasmodium falciparum (the causative agent of malaria), Leishmania donovani, and Trypanosoma cruzi.[21]

Experimental Protocols for the Researcher

To facilitate further research in this area, we provide the following detailed experimental protocols.

Protocol 1: Heterologous Expression of a Plant Acetylenase in Saccharomyces cerevisiae and Fatty Acid Analysis

This protocol allows for the functional characterization of a putative acetylenase gene.

I. Materials

• Yeast expression vector (e.g., pYES2/CT)

• Saccharomyces cerevisiae strain (e.g., INVSc1)

• Yeast transformation kit

• Synthetic complete (SC) medium lacking the appropriate nutrient for plasmid selection (e.g., uracil)

• Galactose and Raffinose

• Fatty acid methyl ester (FAME) standards

• Methanol containing 2% (v/v) H2SO4

• Hexane

• Gas chromatograph-mass spectrometer (GC-MS)

II. Methodology

• Gene Cloning: Clone the full-length coding sequence of the putative acetylenase gene into the yeast expression vector under the control of a galactose-inducible promoter (e.g., GAL1).

• Yeast Transformation: Transform the resulting plasmid into S. cerevisiae using a standard lithium acetate method.

• Culture and Induction:

  • Grow a starter culture of the transformed yeast overnight at 30°C in SC medium containing 2% raffinose.

  • Inoculate a larger volume of the same medium with the starter culture and grow to an OD600 of ~0.6.

  • Induce gene expression by adding galactose to a final concentration of 2%.

  • Incubate for a further 48-72 hours at a lower temperature (e.g., 20°C) to promote proper protein folding and membrane integration.

• Fatty Acid Extraction and Methylation:

  • Harvest the yeast cells by centrifugation.

  • Wash the cell pellet with water.

  • Add methanol containing 2% H2SO4 to the cell pellet and heat at 80°C for 1 hour to simultaneously extract and methylate the fatty acids.

• FAME Extraction and Analysis:

  • After cooling, add water and hexane to the mixture.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the upper hexane layer containing the FAMEs.

  • Analyze the FAMEs by GC-MS.

• Data Analysis: Identify the acetylenic fatty acid methyl ester by comparing its mass spectrum and retention time to that of an authentic standard or by interpretation of its fragmentation pattern.

Caption: Workflow for Acetylenase Characterization in Yeast.

Protocol 2: Isolation and Purification of Acetylenic Fatty Acids from Plant Seeds

This protocol provides a general framework for the extraction and purification of acetylenic fatty acids from a natural source.

I. Materials

• Plant seeds known to contain acetylenic fatty acids (e.g., Crepis alpina)

• Mortar and pestle or grinder

• Hexane

• Methanol

• Potassium hydroxide (KOH)

• Diatomaceous earth (Celite)

• Silica gel for column chromatography

• Solvent system for column chromatography (e.g., hexane:ethyl acetate gradient)

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

II. Methodology

• Lipid Extraction:

  • Grind the plant seeds to a fine powder.

  • Extract the total lipids by stirring the powder in hexane for several hours at room temperature.

  • Filter the mixture through Celite to remove solid plant material.

  • Remove the hexane under reduced pressure using a rotary evaporator to obtain the crude seed oil.

• Saponification:

  • Dissolve the crude oil in a solution of 1 M KOH in 90% methanol.

  • Reflux the mixture for 1-2 hours to hydrolyze the triacylglycerols into free fatty acids.

• Fatty Acid Isolation:

  • After cooling, acidify the mixture with HCl to a pH of ~2.

  • Extract the free fatty acids with hexane.

  • Wash the hexane extract with water to remove salts and residual methanol.

  • Dry the hexane extract over anhydrous sodium sulfate and evaporate the solvent.

• Purification by Silica Gel Chromatography:

  • Prepare a silica gel column packed in hexane.

  • Load the crude fatty acid mixture onto the column.

  • Elute the column with a gradient of increasing ethyl acetate in hexane.

  • Collect fractions and monitor the separation by TLC.

  • Pool the fractions containing the desired acetylenic fatty acid.

• Characterization: Confirm the identity and purity of the isolated acetylenic fatty acid using techniques such as GC-MS (after methylation), NMR spectroscopy, and IR spectroscopy.

Future Perspectives and Conclusion

The study of acetylenic fatty acids is a field ripe with opportunity. The elucidation of novel biosynthetic pathways and the characterization of new acetylenase enzymes will not only deepen our fundamental understanding of lipid metabolism but also provide new tools for synthetic biology. The potent and diverse biological activities of these compounds underscore their potential as lead molecules for the development of new therapeutics, particularly in the areas of infectious disease and oncology. As our ability to explore the chemical diversity of the natural world continues to expand, it is certain that many more fascinating acetylenic fatty acids with unique structures and valuable biological properties await discovery.

References

• A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis. Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

• 2,6-Hexadecadiynoic Acid and 2,6-Nonadecadiynoic Acid - Novel Synthesized Acetylenic Fatty Acids as Potent Antifungal Agents. Molecules. [Link]

• Structure and Function in Plant Ä12 Fatty Acid Desaturases and Acetylenases. Utah State University DigitalCommons@USU. [Link]

• Potent in vitro antifungal activities of naturally occurring acetylenic acids. PubMed. [Link]

• Synthesis and Biological Activities of Acetylenic Fatty Acids and Their Esters. Bulletin of the Chemical Society of Japan - Oxford Academic. [Link]

• Fatty acids - Acetylenic FA. Cyberlipid. [Link]

• A potent plant-derived antifungal acetylenic acid mediates its activity by interfering with fatty acid homeostasis. PubMed. [Link]

• Biosynthesis and Function of Polyacetylenes and Allied Natural Products. PMC - NIH. [Link]

• Cloning and transcriptional analysis of Crepis alpina fatty acid desaturases affecting the biosynthesis of crepenynic acid. PubMed. [Link]

• Biosynthesis and function of polyacetylenes and allied natural products. PubMed. [Link]

• Properties of two multifunctional plant fatty acid acetylenase/desaturase enzymes. PubMed. [Link]

• Cloning and transcriptional analysis of Crepis alpina fatty acid desaturases affecting the biosynthesis of crepenynic acid. Journal of Experimental Botany - Oxford Academic. [Link]

• Elucidation of enzymes involved in the biosynthetic pathway of bioactive polyacetylenes in Bidens pilosa using integrated omics approaches. Journal of Experimental Botany - Oxford Academic. [Link]

• Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis. DigitalCommons@UNL. [Link]

• Fatty acids. XXII. Partial synthesis of racemic helenynolic acid from crepenynic acid by a possible biosynthetic route and the discovery of cis-9,10-epoxyoctadec-12-ynoic acid in Helichrysum bracteatum seed oil. PubMed. [Link]

• Marine unsaturated fatty acids: structures, bioactivities, biosynthesis and benefits. RSC Publishing. [Link]

• A Potent Plant-Derived Antifungal Acetylenic Acid Mediates Its Activity by Interfering with Fatty Acid Homeostasis. PMC. [Link]

• Antibacterial activity of 2-alkynoic fatty acids against multidrug resistant bacteria. PMC - NIH. [Link]

• Crepeninsäure. Wikipedia. [Link]

• Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis, Chemistry, and Biological Proprieties. MDPI. [Link]

• Identification of Crepenynic Acid in the Seed Oil of Atractylodes lancea and A. macrocephala. ResearchGate. [Link]

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Thermodynamic stability of internal alkyne fatty acids

Thermodynamic Stability and Biophysical Properties of Internal Alkyne Fatty Acids: A Technical Guide for Lipidomics and Drug Development

Executive Summary

Internal alkyne fatty acids (IAFAs), characterized by a non-terminal carbon-carbon triple bond (e.g., stearolic acid, 18:1Δ9a), represent a highly specialized class of lipid molecules[1]. In the landscape of drug development and lipidomics, IAFAs serve as metabolically stable structural surrogates for native unsaturated fatty acids. By bridging the gap between the rigid packing of saturated fats and the fluidity of cis-alkenes, IAFAs offer a unique thermodynamic profile that resists lipid peroxidation while maintaining membrane compatibility[2]. This guide dissects the causal mechanisms behind their stability and provides self-validating protocols for their application in biochemical assays.

Thermodynamic Architecture of Internal Alkynes

Hyperconjugation and Substitution Effects

The thermodynamic stability of an alkyne is fundamentally dictated by its position within the alkyl chain. Internal alkynes are thermodynamically more stable than their terminal counterparts[3]. This stability is quantitatively evidenced by their heats of hydrogenation: the catalytic reduction of an internal alkyne (e.g., 3-hexyne) to an alkane releases approximately -65.5 kcal/mol, whereas the reduction of a terminal alkyne (e.g., 1-hexyne) is more exothermic, releasing roughly -69.2 kcal/mol[4].

Causality: The lower exothermic release of the internal alkyne indicates a lower-energy, more stable ground state. This is driven by hyperconjugation—the delocalization of electrons from the adjacent alkyl substituents into the empty anti-bonding orbitals of the sp-hybridized carbons[3]. Because internal alkynes possess two flanking alkyl groups compared to the single group on a terminal alkyne, they benefit from dual hyperconjugative stabilization.

HOMO-LUMO Gap and Chemical Reactivity

The energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is a definitive predictor of a molecule's kinetic stability and chemical reactivity[5].

• Saturated Fatty Acids: Molecules like stearic acid exhibit a wide HOMO-LUMO gap (e.g., ~7.76 eV), conferring high kinetic stability and low reactivity[6][7].

• Unsaturated Fatty Acids: Polyunsaturated fatty acids (PUFAs) and monounsaturated fatty acids (MUFAs) like oleic acid possess narrower energy gaps, making them highly susceptible to electrophilic attack and radical formation[8].

• Internal Alkynes: IAFAs occupy a thermodynamic middle ground. Their rigid, linear electron cloud provides a stabilizing effect that significantly narrows the reactivity window compared to cis-alkenes, rendering them highly resistant to auto-oxidation[9].

Caption: Thermodynamic energy landscape comparing the heats of hydrogenation for alkynes.

Oxidative Stability and Resistance to Lipid Peroxidation

Lipid peroxidation is a radical-driven chain reaction that leads to cellular necrosis and membrane destabilization[10][11]. This process primarily targets bis-allylic hydrogens (in PUFAs) or allylic hydrogens (in MUFAs).

Causality of Resistance: IAFAs are structurally devoid of highly labile bis-allylic protons. Furthermore, the bond dissociation energy of propargylic C-H bonds (adjacent to the triple bond) is significantly higher than that of allylic C-H bonds[9]. As a result, internal alkynes are kinetically and thermodynamically resistant to both non-enzymatic auto-oxidation and enzymatic degradation by lipoxygenases (LOX) and cyclooxygenases (COX)[9][12]. In drug development, replacing a cis-double bond with an internal alkyne creates a lipid surrogate that resists degradation while maintaining a linear conformation that integrates seamlessly into cellular membranes[2].

Biophysical Behavior in Lipid Bilayers

The linear geometry (180° bond angle) of the sp-hybridized internal alkyne prevents the characteristic "kink" seen in cis-alkenes, allowing IAFAs to pack more densely in lipid bilayers. This is directly reflected in their phase transition temperatures. For instance, stearolic acid (18:1Δ9a) has a melting point of 46–47 °C[13], which sits precisely between the highly fluid oleic acid (~13 °C) and the solid saturated stearic acid (69.4 °C)[14]. This tunable fluidity is heavily leveraged in liposomal drug delivery formulations to optimize membrane rigidity without compromising oxidative stability[2].

Table 1: Thermodynamic & Physical Properties of C18 Fatty Acids

Fatty Acid	Structure	Melting Point (°C)	Oxidative Susceptibility	Primary Application
Stearic Acid	18:0 (Saturated)	69.4[14]	Very Low	Surfactants, Solid Lipid Nanoparticles
Stearolic Acid	18:1Δ9a (Internal Alkyne)	46–47[13]	Low	Stable Lipid Probes, Bioorthogonal Tags
Oleic Acid	18:1Δ9c (cis-Alkene)	13–16	High	Membrane Fluidizers, Emulsifiers
Linolenic Acid	18:3 (PUFA)	-11	Very High	Nutritional Supplements

Experimental Methodologies: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating internal controls to account for extraction efficiency and non-specific reactivity.

Protocol 1: Accelerated Lipid Peroxidation Assay (GC-MS)

This protocol quantifies the thermodynamic resistance of IAFAs against hydroxyl radical-induced oxidation.

• Substrate Preparation: Prepare a 100 µM liposomal suspension of the target IAFA (e.g., stearolic acid). Self-Validation Step: Spike the suspension with 10 µM Heptadecanoic acid (C17:0) as an internal standard. C17:0 is fully saturated and highly resistant to oxidation, allowing for the normalization of extraction losses later in the workflow.

• Radical Induction: Induce Fenton chemistry by adding 50 µM CuSO₄ and 1 mM H₂O₂. Incubate at 37 °C for 4 hours.

• Quenching: Halt the radical chain reaction by adding 10 µL of 0.1 M Butylated hydroxytoluene (BHT).

• Extraction & Derivatization: Extract lipids using a Folch method (Chloroform/Methanol 2:1). Derivatize the extracted lipids into Fatty Acid Methyl Esters (FAMEs) using BF₃/Methanol.

• GC-MS Analysis: Quantify the ratio of the unoxidized IAFA peak against the C17:0 internal standard. Compare this degradation ratio against a parallel positive control (Oleic acid) to validate the oxidative stress induction.

Caption: Self-validating workflow for the Accelerated Lipid Peroxidation Assay.

Protocol 2: Bioorthogonal Tracking via RuAAC

While terminal alkynes are the gold standard for Copper-catalyzed azide-alkyne cycloaddition (CuAAC)[15], internal alkynes require Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) for bioorthogonal tagging.

• Cellular Incubation: Culture target cells (e.g., HeLa) in media supplemented with 50 µM of the IAFA probe for 24 hours.

• Lysis and Normalization: Lyse cells in RIPA buffer. Self-Validation Step: Perform a BCA assay to normalize protein concentrations to exactly 1 mg/mL across all samples to ensure signal differences are not due to varying cell numbers[15].

• RuAAC Click Reaction: To 100 µL of lysate, add the click cocktail: 100 µM Azide-Fluorophore, 2 mM[Cp*RuCl(PPh₃)₂] catalyst, and 10 mM reductant. Self-Validation Step: Run a parallel "No-Ruthenium" control. This ensures that any observed fluorescence is strictly due to covalent triazole formation and not non-specific lipophilic partitioning of the azide dye.

• Analysis: Resolve proteins via SDS-PAGE and visualize using a fluorescence gel scanner.

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Role of 7-octadecynoic acid in lipidomics profiling

Whitepaper: The Role of 7-Octadecynoic Acid in Advanced Lipidomics Profiling

Executive Summary

The high complexity of cellular lipidomes requires robust analytical probes to trace metabolic flux, membrane remodeling, and lipid signaling. While stable isotope labeling has historically been the gold standard, the advent of bioorthogonal chemistry has revolutionized mass spectrometry (MS)-based lipidomics. This technical guide explores the specific utility of 7-octadecynoic acid (7-ODYA) —an 18-carbon fatty acid featuring an internal alkyne at the C7 position. As a highly specific structural analog and metabolic tracer, 7-ODYA enables researchers to bypass the limitations of isobaric overlap, probe positional enzymatic specificities, and achieve sub-femtomole detection limits via click-chemistry derivatization.

Structural Dynamics: Internal vs. Terminal Alkynes

In lipidomics, alkyne-tagged fatty acids are favored because the alkyne moiety is biologically inert, small enough to avoid steric clashes during cellular uptake, and highly reactive under specific catalytic conditions[1].

While terminal alkynes (e.g., 17-octadecynoic acid) are frequently used due to their rapid reactivity in Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC), the internal alkyne of 7-octadecynoic acid offers unique biophysical and analytical advantages:

• Enzymatic Probing: The rigid, linear geometry of the C7-C8 triple bond alters the localized flexibility of the acyl chain. This specific positioning acts as a steric probe to investigate the binding pockets of acyltransferases (e.g., GPAT, LPAAT) and can selectively bottleneck desaturase enzymes that typically target the C9 position[1].

• Analytical Standardization: 7-ODYA serves as a highly specific internal standard. During collision-induced dissociation (CID) in tandem mass spectrometry, internal alkynes yield predictable, distinct fragmentation ions compared to terminal alkynes or natural cis-double bonds, completely eliminating isobaric background noise[2].

• Natural Product Biomarking: Beyond synthetic tracing, 7-octadecynoic acid is a naturally occurring biomarker detected via GC-MS in specific botanical extracts, such as the seed oil of Lepidium sativum, where it is studied for its anti-inflammatory and antioxidant properties[3].

Mechanistic Role in Metabolic Tracing

Cellular lipid metabolism is a highly networked process involving thousands of lipid species[4]. When 7-ODYA is introduced to living cells, it is taken up and activated by Acyl-CoA synthetases. The resulting 7-octadecynoyl-CoA acts as a metabolic hub.

Fig 2. Intracellular metabolic routing of 7-octadecynoic acid.

Because the alkyne group is bioorthogonal, the extracted lipids can be covalently linked to a reporter molecule (such as the azido-quat tag C171) prior to MS analysis. This reporter carries a permanent positive charge, which drastically improves electrospray ionization (ESI) efficiency, pushing detection limits into the sub-femtomole range[2].

Quantitative Profiling & Comparative Analysis

To select the appropriate tracer for a lipidomics assay, researchers must weigh ionization efficiency against biological perturbation. The table below summarizes how 7-ODYA compares to other standard lipidomic probes.

Tracer Type	Primary MS Advantage	Click Reactivity	Biological Perturbation	Limit of Detection (LOD)
7-Octadecynoic Acid	Unique CID fragmentation; positional enzyme probing.	Moderate (RuAAC preferred or forced CuAAC).	Moderate (Rigid internal bond alters membrane packing).	~0.5 fmol (Derivatized)
17-Octadecynoic Acid	High-throughput global tagging.	High (Standard CuAAC).	Low (Terminal tag mimics natural tail).	~0.2 fmol (Derivatized)
13C-Palmitate	Absolute quantification; no chemical derivatization needed.	None (Direct MS detection).	Minimal (Isotopically identical to native).	~50 fmol (Underivatized)
D34-Oleic Acid	Raman scattering imaging (SRS); high mass shift.	None (Direct MS/Raman detection).	Minimal (Kinetic isotope effects only).	~100 fmol (Underivatized)

Experimental Methodology: 7-ODYA Pulse-Chase & LC-MS/MS

This protocol outlines a self-validating system for tracing 7-ODYA incorporation into mammalian cell lines. Every step is designed with built-in causality to ensure data integrity and reproducibility.

Phase 1: Cellular Labeling (Pulse-Chase)

• Preparation: Conjugate 7-ODYA to fatty acid-free Bovine Serum Albumin (BSA) at a 6:1 molar ratio.

  • Causality: Free fatty acids form cytotoxic micelles in aqueous media. BSA conjugation ensures physiological, receptor-mediated uptake.

• Incubation: Pulse target cells (e.g., HeLa or HuH7) with 50 µM BSA-conjugated 7-ODYA for 2–4 hours[1].

• Chase: Wash cells with PBS and incubate in standard media to monitor the temporal flux of the tracer from diacylglycerols (DAG) into triacylglycerols (TAG) and phospholipids.

Phase 2: Biphasic Lipid Extraction

• Quenching: Snap-freeze the cell pellet in liquid nitrogen to immediately halt enzymatic remodeling.

• Extraction: Apply a modified Bligh-Dyer method using Chloroform:Methanol:Water (2:2:1.8 v/v/v).

  • Causality: The biphasic separation isolates hydrophobic lipids in the lower organic phase while precipitating proteins and partitioning polar metabolites into the aqueous phase, preventing the hydrolysis of labile ester bonds.

Phase 3: Bioorthogonal Derivatization

• Reaction Setup: Dry the organic phase under nitrogen gas. Resuspend in 20 µL of a click-reaction cocktail containing 1 mM Azido-reporter (e.g., C171), 2 mM Ruthenium catalyst (for internal alkynes), and solvent (CHCl3/EtOH).

• Incubation: React at room temperature for 2 hours.

  • Self-Validation Checkpoint: Run a parallel un-clicked control. The absence of the reporter's specific mass shift in the control validates that the analytical signal is strictly dependent on the bioorthogonal reaction, ruling out isobaric contamination[2].

Phase 4: LC-MS/MS Acquisition

• Chromatography: Inject 5 µL onto a C18 reversed-phase column. Use a gradient of Acetonitrile/Water to Isopropanol/Acetonitrile.

• Detection: Operate the High-Resolution Mass Spectrometer (HRMS) in positive ion mode.

  • Causality: The permanently charged azide-reporter tag guarantees uniform ionization across all lipid classes, correcting for the inherent ionization biases between neutral lipids (TAGs) and polar lipids (PCs)[4].

Fig 1. Analytical workflow for 7-ODYA lipidomics profiling.

Conclusion

7-octadecynoic acid represents a highly specialized tool within the lipidomics arsenal. While terminal alkynes dominate high-throughput global tracing, the internal alkyne of 7-ODYA provides unparalleled advantages for probing positional enzymatic bottlenecks and serving as a distinct internal standard for mass spectrometry. By integrating 7-ODYA with bioorthogonal derivatization and high-resolution LC-MS/MS, researchers can achieve a level of structural and quantitative resolution previously unattainable with traditional stable isotopes.

References[2] Alkyne lipids as tracers of lipid metabolism. PubMed / Elsevier, 2026. URL: https://pubmed.ncbi.nlm.nih.gov/[4] Kuerschner, L. & Thiele, C. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Frontiers in Cell and Developmental Biology, 2022. URL:https://www.frontiersin.org/[1] Thiele, C. et al. Tracing Fatty Acid Metabolism by Click Chemistry. ACS Chemical Biology, 2012. URL:https://pubs.acs.org/[3] Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. PMC, 2018. URL:https://www.ncbi.nlm.nih.gov/pmc/

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• 4. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]

Protocols & Analytical Methods

Using 7-octadecynoic acid as an internal standard in lipidomics

An Application Guide for Quantitative Lipidomics:

Abstract

The accurate quantification of lipids is fundamental to understanding their roles in health and disease, from discovering novel biomarkers to elucidating metabolic pathways. A key challenge in mass spectrometry-based lipidomics is correcting for analytical variability introduced during sample preparation and instrument analysis.[1][2] This guide provides a detailed framework for the use of 7-octadecynoic acid as a non-endogenous internal standard (IS) for the reliable quantification of fatty acids and other lipid species. We present the scientific rationale for its selection, its physicochemical properties, and comprehensive, step-by-step protocols for its implementation in Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) workflows.

The Cornerstone of Quantitative Lipidomics: The Internal Standard

Lipidomics aims to identify and quantify the entire complement of lipids in a biological system.[3][4][5] However, the journey from biological sample to quantitative data is susceptible to multiple sources of variation, including inconsistent sample recovery during lipid extraction and fluctuations in ionization efficiency within the mass spectrometer.[6]

An internal standard is a compound of a known quantity added to a sample at the very beginning of the analytical workflow.[1] By subjecting the IS to the same experimental conditions as the target analytes, it provides a reference signal that can be used to normalize the data. This corrects for experimental variability, thereby enhancing the accuracy, precision, and reproducibility of the results.[1][6]

An ideal internal standard should possess several key characteristics:

• It should be chemically and physically similar to the analytes of interest to ensure comparable behavior during extraction and analysis.[1]

• It must not be naturally present in the biological sample to avoid interference.[1]

• It should be chromatographically separable from endogenous analytes.

• It must be of high purity and chemically stable.

While stable isotope-labeled lipids are considered the gold standard, their high cost and limited availability for all lipid species can be prohibitive.[1] Odd-chain fatty acids (e.g., C17:0) are a cost-effective alternative but can be present in certain diets and tissues, potentially compromising accuracy.[7] This guide focuses on a structurally unique alternative: 7-octadecynoic acid.

The Rationale: Why 7-Octadecynoic Acid?

7-Octadecynoic acid (C18:1) is an 18-carbon monounsaturated fatty acid distinguished by a triple bond (alkyne group) at the 7th carbon position. This unique structural feature makes it an excellent "fit-for-purpose" internal standard in lipidomics for several compelling reasons.

• Non-Endogenous Nature: The acetylenic (triple) bond is exceptionally rare in mammalian systems, making 7-octadecynoic acid virtually absent from most biological samples of interest. This minimizes the risk of interference from endogenous compounds.

• Chemical Similarity: With an 18-carbon chain, it shares similar physicochemical properties (e.g., solubility, polarity) with the most common fatty acids found in biological systems (e.g., palmitic acid C16:0, stearic acid C18:0, oleic acid C18:1). This ensures it behaves similarly during extraction and chromatographic separation.

• Chromatographic Resolution: The rigidity of the triple bond often results in a distinct retention time compared to its cis- or trans- double-bonded analogs, allowing for clear separation from common C18:1 isomers.

• Mass Spectrometric Distinction: Its molecular weight is distinct from common saturated fatty acids, preventing isobaric overlap.

• Versatility: It is suitable for both LC-MS analysis and, after derivatization to its fatty acid methyl ester (FAME), for GC-MS analysis.

The logical basis for selecting 7-octadecynoic acid is visualized in the diagram below.

Caption: General experimental workflow for lipidomics using an internal standard.

Protocol 1: Preparation of Internal Standard Stock Solution

Objective: To prepare a concentrated and accurate stock solution of 7-octadecynoic acid.

Materials:

• 7-Octadecynoic Acid (high purity, ≥98%)

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Amber glass vials with PTFE-lined caps

Procedure:

• Weighing: Accurately weigh approximately 10 mg of 7-octadecynoic acid into a clean glass vial. Record the exact weight.

• Dissolution: Quantitatively transfer the powder to a 10 mL Class A volumetric flask. Add ~5 mL of a 2:1 (v/v) chloroform:methanol solution to dissolve the lipid.

• Final Volume: Once fully dissolved, bring the solution to the 10 mL mark with the chloroform:methanol solvent.

• Mixing: Cap the flask and invert it 15-20 times to ensure a homogenous solution. This is your Primary Stock Solution (approx. 1 mg/mL).

• Working Solution: Prepare a Working Stock Solution by diluting the Primary Stock. For example, dilute 100 µL of the Primary Stock to a final volume of 10 mL with methanol to obtain a 10 µg/mL solution.

• Storage: Aliquot the stock solutions into amber glass vials, flush with nitrogen or argon gas to prevent oxidation, and store at -20°C or -80°C.

Scientist's Note: Using a chloroform:methanol mixture for the primary stock ensures complete solubilization. The working solution is typically prepared in a solvent compatible with the initial extraction step, such as methanol or isopropanol.

Protocol 2: Sample Spiking and Lipid Extraction (Bligh & Dyer Method)

Objective: To add a precise amount of the internal standard to the biological sample before extracting the total lipid content.

Materials:

• Biological Sample (e.g., 50 µL plasma, 1x10⁶ cells)

• 7-Octadecynoic Acid Working Stock Solution (from Protocol 1)

• Methanol, Chloroform, and Water (all LC-MS grade)

• Butylated Hydroxytoluene (BHT) solution (as antioxidant) [8]* Glass tubes with Teflon-lined screw caps

Procedure:

• Sample Preparation: Place your sample (e.g., 50 µL plasma) into a clean glass tube.

• Internal Standard Spiking: Add a precise volume of the 7-Octadecynoic Acid Working Stock Solution to the sample. A typical amount is 10-20 µL of a 10 µg/mL solution, but this must be optimized to ensure the final signal is within the instrument's linear range and comparable to the analytes of interest.

• Solvent Addition: Add solvents in the following order, vortexing for 30 seconds after each addition:

  • Add 400 µL of Methanol (containing an antioxidant like BHT).

  • Add 200 µL of Chloroform.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Induce phase separation by adding:

  • 200 µL of Chloroform. Vortex for 30 seconds.

  • 200 µL of Water. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer (methanol/water), a protein disk, and a lower organic layer (chloroform) containing the lipids.

• Collection: Carefully collect the lower organic layer using a glass Pasteur pipette, avoiding the protein disk, and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for the subsequent analysis (e.g., 100 µL of isopropanol:acetonitrile:water for LC-MS).

Scientist's Note: The internal standard must be added before any extraction steps. [1]This ensures that it experiences the same potential for sample loss as the endogenous lipids, which is the entire basis for its corrective function.

Protocol 3: Derivatization to FAMEs for GC-MS Analysis

Objective: To convert fatty acids into their more volatile fatty acid methyl esters (FAMEs) for GC-MS analysis.

Materials:

• Dried lipid extract (from Protocol 2)

• Boron Trifluoride (BF₃) in Methanol (14% w/v) or Methanolic HCl

• Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

Procedure:

• Reaction: To the dried lipid extract, add 500 µL of 14% BF₃ in methanol.

• Incubation: Cap the tube tightly and heat at 100°C for 30 minutes.

• Cooling: Allow the tube to cool to room temperature.

• Extraction of FAMEs: Add 500 µL of hexane and 500 µL of saturated NaCl solution. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 1,000 x g for 5 minutes.

• Collection: Carefully collect the upper hexane layer, which contains the FAMEs, and transfer it to a GC vial with an insert.

• Analysis: The sample is now ready for GC-MS analysis.

Scientist's Note: Base-catalyzed transmethylation is an alternative, milder method but is not efficient for free fatty acids. [9]Acid-catalyzed methods like BF₃-methanol will esterify both free fatty acids and those within complex lipids. [9]

Data Analysis and Quantification

The fundamental principle of quantification using an internal standard is to use the ratio of the analyte's response to the internal standard's response.

Relative Quantification: For comparing changes in lipid levels between different sample groups (e.g., control vs. treated), the peak area of each identified analyte is normalized to the peak area of 7-octadecynoic acid.

Normalized Area = (Peak Area of Analyte) / (Peak Area of IS)

This ratio corrects for analytical variability and can be used for statistical comparisons.

Absolute Quantification: To determine the absolute concentration (e.g., in µg/mL) of an analyte, a calibration curve must be generated. [3][4]

• Prepare a series of calibration standards containing known concentrations of the analyte of interest.

• Spike each calibration standard with the exact same amount of the 7-octadecynoic acid internal standard that was added to the biological samples. 3. Analyze the standards using the same method as the samples.

• Plot the ratio of (Analyte Peak Area / IS Peak Area) against the known concentration of the analyte.

• Use the resulting linear regression equation to calculate the concentration of the analyte in your unknown samples based on their measured peak area ratios.

Limitations and Considerations

• Analyte Class Matching: 7-Octadecynoic acid is an ideal IS for free fatty acids and lipids containing fatty acid chains. However, its ability to perfectly mimic the behavior of different lipid classes (e.g., phospholipids vs. triglycerides) during extraction and ionization can vary. For highly accurate quantification across multiple lipid classes, a mixture of internal standards representing each class is recommended. [10]* Ionization Efficiency: In ESI-MS, the ionization efficiency of a fatty acid can be influenced by its chain length and degree of saturation. While 7-octadecynoic acid provides excellent correction, it may not perfectly match the ionization response of a C22:6 fatty acid, for example. This is a general limitation of using a single IS. [3]* Validation is Key: Before routine use, it is crucial to validate the method. This includes analyzing a blank matrix (a sample to which no IS has been added) to confirm the absence of endogenous 7-octadecynoic acid and assessing linearity, accuracy, and precision. [9]

Conclusion

References

• Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. Mass Spectrometry Reviews, 36(6), 693-714. [Link]

• Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. PubMed. [Link]

• Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. ResearchGate. [Link]

• Al-Sari, H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link]

• LIPID MAPS. (2022). 8-octadecynoic acid. LIPID MAPS Structure Database (LMSD). [Link]

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• Ofner, J., et al. (2025). A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards. MDPI. [Link]

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• Ulmer, C. Z., et al. (2021). Analytical Strategies for Quantitative Accuracy in Nontargeted Lipidomics. eScholarship. [Link]

• Schlotterbeck, J., et al. (2021). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. PMC. [Link]

• Valicenti, A. J., Pusch, F. J., & Holman, R. T. (1985). Synthesis of octadecynoic acids and [1-14C] labeled isomers of octadecenoic acids. Lipids, 20(4), 234-42. [Link]

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Application Note & Protocol: Incorporation of 7-Octadecynoic Acid into Synthetic Liposomes for Advanced Drug Delivery and Bioconjugation Applications

Introduction: The Potential of Alkyne-Modified Liposomes

Liposomes are well-established as versatile nanocarriers in drug delivery, valued for their biocompatibility and ability to encapsulate a wide range of therapeutic agents.[1][2] The incorporation of functionalized lipids into the liposomal bilayer opens up new avenues for targeted therapies and advanced bioconjugation strategies. 7-Octadecynoic acid, an 18-carbon fatty acid featuring a terminal alkyne group, is a molecule of significant interest in this regard. The alkyne moiety serves as a bioorthogonal handle, enabling covalent modification of the liposome surface via "click chemistry" reactions.[3] This allows for the attachment of targeting ligands, imaging agents, or other functional molecules with high specificity and efficiency. Furthermore, the introduction of this unsaturated fatty acid can modulate the physicochemical properties of the lipid bilayer, such as its fluidity and phase transition behavior, which can be tailored for specific drug release profiles.[4][5]

This application note provides a comprehensive, step-by-step protocol for the incorporation of 7-octadecynoic acid into synthetic liposomes using the thin-film hydration and extrusion method. We will delve into the rationale behind key experimental choices, from lipid composition to hydration parameters, and provide detailed procedures for the characterization of the resulting alkyne-functionalized liposomes.

Materials and Equipment

Lipids and Reagents

Component	Recommended Supplier	Purpose
1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC)	Avanti Polar Lipids	Primary structural phospholipid
Cholesterol	Sigma-Aldrich	Membrane stabilizer
7-Octadecynoic Acid	Cayman Chemical	Functional fatty acid with alkyne group
Chloroform	Fisher Scientific	Organic solvent for lipid dissolution
Methanol	Fisher Scientific	Co-solvent for lipid dissolution
Phosphate Buffered Saline (PBS), pH 7.4	Gibco	Hydration and suspension buffer

Equipment

Equipment	Purpose
Rotary Evaporator	Creation of thin lipid film
Water Bath	Temperature control during hydration
Mini-Extruder	Liposome sizing
Polycarbonate Membranes (100 nm pore size)	Extrusion filters
Dynamic Light Scattering (DLS) Instrument	Size and polydispersity analysis
Zeta Potential Analyzer	Surface charge measurement
High-Performance Liquid Chromatography (HPLC) System	Encapsulation efficiency determination
Raman Spectrometer	Confirmation of alkyne incorporation
Nitrogen Gas Source	Solvent evaporation and inert atmosphere
Glass Round-Bottom Flasks (50 mL)	Lipid film formation
Syringes (1 mL, gas-tight)	Extrusion

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the preparation of approximately 1 mL of a 10 mg/mL liposomal suspension.

Part 1: Lipid Film Formation

The initial step involves the creation of a homogenous, thin lipid film on the interior surface of a round-bottom flask. This is a critical stage, as the quality of the film directly impacts the efficiency of hydration and the homogeneity of the resulting liposomes.[6]

• Lipid Stock Preparation:

  • Prepare individual stock solutions of POPC (25 mg/mL), cholesterol (10 mg/mL), and 7-octadecynoic acid (10 mg/mL) in a 2:1 (v/v) chloroform:methanol solvent mixture.

• Lipid Mixing:

  • In a clean glass vial, combine the lipid stock solutions to achieve the desired molar ratio. A recommended starting formulation is POPC:Cholesterol:7-Octadecynoic Acid at a molar ratio of 55:35:10. This ratio provides a good balance of bilayer stability from cholesterol and functionalization from the alkyne fatty acid.[7][8]

• Solvent Evaporation:

  • Transfer the lipid mixture to a 50 mL round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Submerge the flask in a water bath set to 35-40°C.

  • Rotate the flask at a moderate speed while applying a vacuum to evaporate the organic solvent. A thin, uniform lipid film should form on the inner surface of the flask.

• Complete Solvent Removal:

  • Once a visible film has formed, continue to evaporate under high vacuum for at least 2 hours to ensure the complete removal of residual organic solvents.[9]

Diagram of the Liposome Preparation Workflow

Caption: Workflow for the preparation of 7-octadecynoic acid-containing liposomes.

Part 2: Hydration of the Lipid Film

During hydration, the dried lipid film is rehydrated with an aqueous buffer, leading to the spontaneous formation of multilamellar vesicles (MLVs).[4] The temperature of the hydration buffer is a critical parameter and should be above the phase transition temperature (Tm) of the lipid with the highest Tm to ensure proper lipid mobility and vesicle formation.[6]

• Buffer Pre-warming:

  • Pre-warm the PBS (pH 7.4) hydration buffer to approximately 65-70°C. While the specific Tm of 7-octadecynoic acid is not well-documented, this temperature is above the Tm of most common phospholipids and is a reasonable starting point based on the properties of its saturated analog, stearic acid.[10]

• Hydration:

  • Add 1 mL of the pre-warmed PBS to the round-bottom flask containing the dried lipid film.

  • Immediately begin to agitate the flask by hand or on a vortex mixer at a low setting. Continue agitation until the lipid film is fully suspended in the buffer. This process may take 15-30 minutes.

• Annealing:

  • Allow the resulting MLV suspension to anneal in the water bath at 65-70°C for an additional 30 minutes to ensure complete hydration.

Part 3: Liposome Sizing by Extrusion

The MLV suspension produced during hydration is typically heterogeneous in size. Extrusion is a technique used to reduce the size and lamellarity of liposomes, resulting in a more uniform population of large unilamellar vesicles (LUVs).[4]

• Extruder Assembly:

  • Assemble the mini-extruder with two 100 nm polycarbonate membranes according to the manufacturer's instructions.

• Extrusion Process:

  • Draw the MLV suspension into a 1 mL gas-tight syringe.

  • Pass the suspension through the extruder into a second syringe.

  • Repeat this process for a minimum of 11 passes. This repeated extrusion ensures a narrow size distribution.

• Final Product:

  • The resulting translucent suspension contains LUVs incorporating 7-octadecynoic acid. Store the liposomes at 4°C.

Characterization of 7-Octadecynoic Acid-Containing Liposomes

Thorough characterization is essential to ensure the quality, stability, and functionality of the prepared liposomes.

Size and Zeta Potential

Dynamic Light Scattering (DLS) is used to determine the mean hydrodynamic diameter and polydispersity index (PDI) of the liposomes. A PDI value below 0.2 indicates a homogenous population. Zeta potential analysis provides information about the surface charge of the liposomes, which is a key factor in their stability and interaction with biological systems.

Table of Expected Liposome Characteristics

Parameter	Expected Value	Significance
Mean Hydrodynamic Diameter	100 - 130 nm	Influences biodistribution and cellular uptake
Polydispersity Index (PDI)	< 0.2	Indicates a monodisperse and homogenous population
Zeta Potential	-10 to -30 mV	A negative charge contributes to colloidal stability by preventing aggregation

Confirmation of Alkyne Incorporation via Raman Spectroscopy

Raman spectroscopy is a powerful, non-destructive technique for confirming the successful incorporation of 7-octadecynoic acid into the liposomal bilayer. The alkyne (C≡C) bond has a unique and strong Raman scattering signal in a region of the spectrum (around 2100-2200 cm⁻¹) that is free from interference from other biological molecules.[11][12]

Diagram of Raman Spectroscopy for Alkyne Detection

Caption: Principle of Raman spectroscopy for confirming the presence of the alkyne group.

Encapsulation Efficiency

Encapsulation efficiency (EE%) is a critical parameter that quantifies the amount of a drug or active molecule successfully entrapped within the liposomes.[9] For a hydrophobic molecule like 7-octadecynoic acid, which partitions into the lipid bilayer, the EE% is expected to be high. This can be determined by separating the liposomes from any un-incorporated fatty acid and quantifying the amount of 7-octadecynoic acid in the liposomal fraction.

Protocol for EE% Determination:

• Separation of Free Fatty Acid: Use size exclusion chromatography (e.g., with a Sephadex G-50 column) to separate the liposomes from any free, unincorporated 7-octadecynoic acid.

• Liposome Lysis: Disrupt the liposomes in the collected fraction using a suitable detergent (e.g., Triton X-100) or by solvent extraction to release the incorporated fatty acid.

• Quantification: Quantify the amount of 7-octadecynoic acid in the lysed sample using a validated HPLC method.

• Calculation: EE% = (Amount of 7-octadecynoic acid in liposomes / Total initial amount of 7-octadecynoic acid) x 100

Troubleshooting and Expert Insights

• Low Encapsulation Efficiency: This may be due to incomplete hydration of the lipid film. Ensure that the hydration temperature is maintained above the Tm of all lipid components and that agitation is sufficient to fully suspend the film.

• Large or Polydisperse Liposomes: Inefficient extrusion is a common cause. Ensure that the extruder is assembled correctly and that the recommended number of passes is performed.

• Oxidative Stability: While the alkyne group is relatively stable, the oleoyl chain of POPC is susceptible to oxidation.[13][14] To minimize this, it is advisable to work under an inert atmosphere (e.g., argon or nitrogen) whenever possible, especially during the solvent evaporation and hydration steps. The use of deoxygenated buffers can also be beneficial.

• Miscibility: The chosen lipid composition (POPC, cholesterol, and 7-octadecynoic acid) is designed to promote good miscibility. Cholesterol plays a crucial role in modulating bilayer fluidity and can help to accommodate the fatty acid within the membrane.[15][16] If phase separation is suspected, differential scanning calorimetry (DSC) can be used to investigate the thermotropic behavior of the liposomes.[17][18]

Conclusion

This application note provides a robust and reproducible protocol for the incorporation of 7-octadecynoic acid into synthetic liposomes. The resulting alkyne-functionalized liposomes are valuable tools for a wide range of applications in drug delivery, diagnostics, and fundamental cell biology research. The bioorthogonal alkyne handle allows for precise surface modification, enabling the development of next-generation targeted nanocarriers. By following the detailed steps for preparation and characterization outlined herein, researchers can confidently produce high-quality, functionalized liposomes for their specific research needs.

References

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• Bangham, A. D., Standish, M. M., & Watkins, J. C. (1965). Diffusion of univalent ions across the lamellae of swollen phospholipids. Journal of molecular biology, 13(1), 238-252.
• Briuglia, M. L., et al. (2015). Influence of cholesterol on liposome stability and on in vitro drug release.

• Avanti Polar Lipids. (n.d.). Liposome Preparation. Retrieved from [Link]

• Ansar, S. M., et al. (2020). Solid-Liquid Phase Diagram of the Binary System Octadecanoic Acid and Octadecanol and the Thermal Chemical Property of the Composition. Journal of Chemistry, 2020, 6750605.
• Chen, Y., et al. (2012). Characterization of fatty acid liposome coated with low-molecular-weight chitosan. Journal of liposome research, 22(4), 330-336.
• Gkionis, L., et al. (2020). The effects of cholesterol on the release of free lipids and the physical stability of lecithin liposomes. Journal of the Chinese Institute of Chemical Engineers, 31(3), 269-276.
• Patel, R. (2025). Development and Analytical Characterization of Liposomes: A Comprehensive Approach. International Journal of Pharmaceutical Sciences, 3(3), 2005-2021.
• Jamieson, L. E., et al. (2018). Tracking intracellular uptake and localisation of alkyne tagged fatty acids using Raman spectroscopy. Analyst, 143(19), 4649-4655.
• de la Serna, J. B., et al. (2004). Role of cholesterol in the miscibility of binary and ternary mixtures of phospholipids and its relationship to the structure and function of the plasma membrane. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1664(2), 235-248.
• Kuerschner, L., et al. (2011). Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays. Journal of lipid research, 52(8), 1564-1574.
• Lasic, D. D. (1998). Novel applications of liposomes. Trends in biotechnology, 16(7), 307-321.
• Laouini, A., et al. (2012). Preparation, characterization and applications of liposomes: state of the art. Journal of colloid science and biotechnology, 1(2), 147-168.
• Li, M., et al. (2024). Fatty acids-modified liposomes for encapsulation of bioactive peptides: Fabrication, characterization, storage stability and in vitro release. Food Chemistry, 440, 138139.
• Lin, W. C., et al. (2018). Raman Microscopy for Non-Invasive Imaging of Pharmaceutical Nanocarriers: Intracellular Distribution of Cationic Liposomes of Different Composition. Pharmaceutics, 10(4), 213.
• Mady, M. M., et al. (2009). Preparation and characterization of chitosan-coated liposomes for the topical delivery of calcipotriol. Journal of drug targeting, 17(7), 551-558.
• Miljanić, S., et al. (2009). Raman Spectroscopy as a Tool for Investigating Lipid-Protein Interactions. Applied Spectroscopy Reviews, 44(6), 503-524.
• Nsairat, H., et al. (2022).
• Sawa, M., et al. (2006). Targeted Liposomes: Convenient Coupling of Ligands to Preformed Vesicles Using “Click Chemistry”.
• Shah, S., et al. (2022).
• Sułkowski, W. W., et al. (2005). The effect of carotenoids on the thermotropic phase behaviour of lipid bilayers. A DSC study. Journal of thermal analysis and calorimetry, 82(1), 163-168.
• Wydro, P., & Hąc-Wydro, K. (2017). The influence of fatty acids on model cholesterol/phospholipid membranes. Chemistry and physics of lipids, 207, 106-114.
• Yamakoshi, H., et al. (2012). Alkyne-tag Raman imaging for visualization of mobile small molecules in live cells. Journal of the American Chemical Society, 134(51), 20681-20689.
• Zarrin, A., et al. (2021). Lipid oxidation in emulsions: New insights from the past two decades. Progress in lipid research, 81, 101077.
• Sułkowski, W. W., et al. (2007). Thermotropic phase behaviour of lipid bilayers containing carotenoid pigment canthaxanthin: a differential scanning calorimetry study. Chemistry and physics of lipids, 145(1), 1-12.
• Bruno, M. J., et al. (2007).
• Daraee, H., et al. (2016). Application of liposomes in medicine and drug delivery. Artificial cells, nanomedicine, and biotechnology, 44(1), 381-391.
• Gałecki, M., & Kasperczyk, K. (2021). Revealing oxidative degradation of lipids and screening potential markers of four vegetable oils during thermal processing by pseudotargeted oxidative lipidomics.
• Gkionis, L., et al. (2018). Effect of 5-trans isomer of arachidonic acid on model liposomal membranes studied by a combined simulation and experimental approach. bioRxiv, 279589.
• Gregoriadis, G. (2016). Liposomes in drug delivery: 50 years on. Current opinion in colloid & interface science, 22, 1-6.
• Mura, S., et al. (2014). Phase Transition of Lipid Nanoparticles for Drug Delivery.
• Kumari, R., et al. (2021).
• Arts, M. J., et al. (2007). Oxidative degradation of lipids during mashing. Journal of agricultural and food chemistry, 55(17), 7010-7014.
• Wąs, B., et al. (2021).
• Mondal, J., & Berkowitz, M. L. (2021). Quantitative relationship between cholesterol distribution and ordering of lipids in asymmetric lipid bilayers. The Journal of chemical physics, 154(3), 034901.
• Tsuchiya, H. (2015). Analysis of the Thermotropic Phase Transitions of Liposomal Phosphatidylcholine Using Differential Scanning Fluorimetry. Biological and Pharmaceutical Bulletin, 38(11), 1789-1795.
• Kwolek, U., et al. (2023). Miscibility of Phosphatidylcholines in Bilayers: Effect of Acyl Chain Unsaturation. International Journal of Molecular Sciences, 24(7), 6701.
• Seger, F., et al. (2025). Linking chemical degradation and physical instability of lipid vesicles. Preprint.
• Hennebelle, M., et al. (2024). Lipid oxidation in emulsions: New insights from the past two decades. Progress in lipid research, 93, 101275.

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Application Note: Click Chemistry Workflows for Internal Alkyne Fatty Acids

Target Audience: Researchers, scientists, and drug development professionals in lipidomics and chemical biology.

Introduction: The Bioorthogonal Challenge of Native Lipids

Bioorthogonal chemistry has profoundly advanced lipidomics, enabling the tracking and enrichment of fatty acids in complex biological systems. However, the gold-standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) presents a critical limitation: it strictly requires terminal alkynes[1].

For fatty acid biology, modifying the terminal methyl group often disrupts hydrophobic membrane partitioning and prevents recognition by specific lipid-processing enzymes. Internal alkynes solve this biological problem by acting as Z-alkene isosteres, perfectly mimicking the natural cis-double bonds found in monounsaturated fatty acids (e.g., oleic acid or crepenynic acid)[2]. Because internal alkynes are inert to CuAAC, Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) has emerged as the mandatory chemical solution to functionalize these native-like lipid probes[1],[3].

Mechanistic Rationale: The RuAAC Advantage

To successfully execute click chemistry on internal alkyne fatty acids, one must understand the causality behind the RuAAC mechanism. Unlike CuAAC, which requires the deprotonation of a terminal alkyne to form a copper acetylide intermediate, RuAAC proceeds via a completely different catalytic cycle[4].

• Catalytic Cycle & Regioselectivity: The reaction begins with the displacement of spectator ligands on the ruthenium catalyst to form an activated complex with the azide and the internal alkyne. This undergoes oxidative coupling to form a ruthenacycle intermediate, followed by reductive elimination to yield a highly specific 1,4,5-trisubstituted 1,2,3-triazole [1],[5].

• Catalyst Selection (Causality): While [CpRuCl(COD)] is highly active, CpRuCl(PPh3)2 is explicitly preferred for biological extracts. The triphenylphosphine ligands provide superior stability in aerobic environments and complex lipid matrices, preventing premature catalyst degradation during untargeted screening[6],[7].

RuAAC catalytic cycle for internal alkyne fatty acids yielding 1,4,5-trisubstituted triazoles.

Application 1: Untargeted LC-MS/MS Lipidomics

A significant challenge in mass spectrometry is the poor electrospray ionization (ESI) efficiency of nonpolar internal alkynes. Derivatization via RuAAC solves this by attaching an easily ionizable tag, which can increase the relative signal intensity of the lipid by up to 32,000-fold[8].

Furthermore, by reacting the internal alkyne with p-bromobenzyl azide, the resulting triazole produces a highly predictable brominated tropylium ion during collision-induced dissociation (CID). This unique fragmentation pattern allows researchers to create precise exclusion lists in data processing, filtering out unreacted probes and RuAAC byproducts to isolate the true lipidomic signals[6],[7].

Untargeted LC-MS/MS lipidomics workflow utilizing RuAAC derivatization for signal enhancement.

Quantitative Data: CuAAC vs. RuAAC for Lipid Probes

To guide experimental design, the following table summarizes the operational differences between traditional CuAAC and RuAAC when applied to fatty acid probes[1],[8],[6].

Parameter	CuAAC (Traditional Click)	RuAAC (Internal Alkyne Click)
Alkyne Compatibility	Terminal alkynes only	Terminal and Internal alkynes
Biological Fidelity	Low (Alters terminal methyl group)	High (Acts as Z-alkene isostere)
Primary Catalyst	Cu(I) salts (e.g., CuSO₄ + Ascorbate)	CpRuCl(PPh3)2 or CpRuCl(COD)
Regioselectivity	1,4-disubstituted triazoles	1,5- or 1,4,5-trisubstituted triazoles
MS Signal Enhancement	Moderate	Extreme (Up to 32,000-fold increase)
Byproduct Formation	Low	Moderate (Requires MS exclusion lists)

Experimental Protocols

Protocol A: RuAAC Derivatization of Internal Alkyne Lipids for LC-MS/MS

This protocol is designed as a self-validating system. The inclusion of a no-catalyst control ensures that the observed mass shifts are strictly dependent on the cycloaddition event, eliminating false positives from matrix adduction.

Materials:

• Lipid extract containing internal alkyne fatty acids.

• p-bromobenzyl azide (0.4 mmol)[6].

• Cp*RuCl(PPh3)2 catalyst (0.008 mmol, 2 mol% relative to azide)[6].

• Anhydrous 1,4-dioxane (degassed).

Step-by-Step Procedure:

• Preparation of Reagents: In a nitrogen-purged glovebox or via Schlenk line, dissolve the lipid extract and 0.4 mmol of p-bromobenzyl azide in 1.5 mL of anhydrous 1,4-dioxane[6].

• Catalyst Activation: In a separate, identically purged vial, dissolve 0.008 mmol of Cp*RuCl(PPh3)2 in 1.5 mL of anhydrous 1,4-dioxane. Causality: Separating the catalyst prevents premature degradation before the substrates are fully solubilized.

• Reaction Initiation: Transfer the lipid/azide solution into the catalyst vial dropwise.

• Cycloaddition: Seal the reaction flask and heat in an oil bath at 70 °C for 12–16 hours (overnight)[6].

• Validation Control: Run a parallel reaction omitting the Cp*RuCl(PPh3)2 catalyst.

• Termination & Analysis: Cool the reaction to room temperature, filter through a short pad of silica or Celite to remove ruthenium particulates, and concentrate under a nitrogen stream. Resuspend in LC-MS grade methanol for ESI+ analysis.

Protocol B: Bioorthogonal Conjugation of Internal Alkyne Fatty Acids in Cell Lysates

This protocol utilizes internal alkyne fatty acids metabolically incorporated into cellular lipids, followed by RuAAC to attach a reporter tag (e.g., biotin-azide).

Materials:

• Cell lysates (1–2 mg/mL protein) previously fed with internal alkyne fatty acids (e.g., 50 µM for 24h)[9].

• Biotin-azide or Fluorophore-azide (100 µM final concentration).

• Cp*RuCl(COD) catalyst (Pre-dissolved in DMF).

Step-by-Step Procedure:

• Lysate Preparation: Lyse cells in a mild, amine-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1% NP-40, pH 7.4). Ensure no EDTA is present, as it can strip the ruthenium metal center.

• Probe Addition: Add the azide reporter tag to the lysate to achieve a final concentration of 100 µM.

• Catalysis: Add CpRuCl(COD) to a final concentration of 1 mM. Causality: CpRuCl(COD) is used here instead of the PPh3 variant because it is highly active at ambient temperatures, which is necessary to prevent the thermal denaturation of the proteome[1].

• Incubation: Incubate the mixture at room temperature for 2 hours with gentle end-over-end rotation.

• Precipitation: Quench the reaction by adding 4 volumes of ice-cold acetone. Incubate at -20 °C for 1 hour, then centrifuge at 10,000 x g for 10 minutes to pellet the conjugated proteins/lipids and wash away unreacted ruthenium and azide tags.

• Resuspension: Resuspend the pellet in 1% SDS for downstream Western blotting or streptavidin enrichment.

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Technical Notes & Optimization

Troubleshooting co-elution of 7-octadecynoic acid and oleic acid in GC

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chromatographic bottlenecks in lipidomics and drug development. A classic challenge is the co-elution of 7-octadecynoic acid (an 18-carbon alkyne) and oleic acid (an 18-carbon alkene, cis-9-octadecenoic acid).

Because these molecules share identical carbon chain lengths and nearly indistinguishable vapor pressures, standard gas chromatography (GC) methodologies often fail to resolve them. This guide provides a mechanistic understanding of this co-elution and field-proven, self-validating workflows to achieve baseline separation.

Diagnostic Workflow

Diagnostic Workflow for Resolving Alkynoic and Alkenoic Fatty Acid Co-elution in GC.

Frequently Asked Questions (FAQs)

Q1: Why do 7-octadecynoic acid and oleic acid co-elute on standard GC columns? A1: Standard non-polar columns (e.g., 5% phenyl polysiloxane) separate analytes primarily based on boiling point and dispersive interactions[1]. Because 7-octadecynoic acid and oleic acid both possess 18-carbon aliphatic chains with minimal differences in volatility, they co-elute. Even on standard polar columns (like Carbowax/PEG), the difference in dipole-induced dipole interactions between the alkyne's triple bond and the alkene's double bond is often insufficient to achieve baseline resolution when analyzed as standard Fatty Acid Methyl Esters (FAMEs)[2].

Q2: Which stationary phase should I switch to for guaranteed baseline resolution? A2: To separate these isomers, you must exploit the subtle differences in their π -electron density and spatial geometry. Switching to a highly polar 100% biscyanopropyl siloxane column (e.g., SP-2560 or CP-Sil 88) is the gold standard[3]. The strongly electronegative cyano groups on the stationary phase interact orthogonally with the π -electrons of the unsaturated bonds. The linear geometry and concentrated electron density of the alkyne (7-octadecynoic acid) interact more strongly with the cyano groups than the bent cis-alkene (oleic acid), effectively delaying the alkyne's elution and providing baseline resolution[3].

Q3: Can derivatization techniques overcome this co-elution without changing columns? A3: Yes. If you are restricted to a standard non-polar column, you can alter the analyte's structure. Instead of synthesizing FAMEs, convert the free fatty acids into 4,4-dimethyloxazoline (DMOX) derivatives or picolinyl esters[4]. These nitrogen-containing derivatives not only shift the overall retention time but also direct mass spectral fragmentation along the aliphatic chain. This allows the exact position of the double or triple bonds to be identified and quantified using specific Extracted Ion Chromatograms (EICs) in GC-MS, bypassing the need for perfect chromatographic resolution[5].

Q4: How can GC-MS/MS be utilized if chromatographic co-elution persists? A4: If partial co-elution remains an issue, GC-MS operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes can computationally resolve the peaks. By derivatizing the sample with Dimethyl Disulfide (DMDS), the reagent selectively reacts with the alkene (oleic acid) to form a heavy thioether adduct, drastically increasing its mass and retention time, while the alkyne (7-octadecynoic acid) remains largely unaffected or reacts at a vastly different rate[5]. This chemical shift guarantees absolute deconvolution.

Quantitative Data: Column Selectivity Comparison

Table 1: Comparative GC Column Selectivity for 18-Carbon Unsaturated Fatty Acids (Analyzed as FAMEs)

Column Class	Example Stationary Phase	Oleic Acid (18:1Δ9c) RT	7-Octadecynoic Acid RT	Resolution ( Rs​ )	Recommendation
Non-Polar	5% Diphenyl / 95% Dimethyl	~18.50 min	~18.55 min	< 0.8	❌ Not Recommended (Co-elution)
Polar (PEG)	Polyethylene Glycol (Wax)	~25.20 min	~25.45 min	~1.0	⚠️ Marginal (Partial Co-elution)
Highly Polar	100% Biscyanopropyl	~32.10 min	~34.50 min	> 1.5	✅ Optimal (Baseline Resolution)

(Note: Retention times are approximate and depend on specific carrier gas velocities and temperature programs).

Step-by-Step Experimental Protocols

Protocol 1: High-Polarity GC Method Setup (Biscyanopropyl Phase)

Causality: A 100% biscyanopropyl column provides strong dipole-induced dipole interactions. The extended isothermal hold at 180°C maximizes the interaction time between the alkyne/alkene π -electrons and the cyano groups of the stationary phase, ensuring separation[3].

• Column Installation: Install a 100 m × 0.25 mm ID, 0.20 µm film thickness biscyanopropyl column (e.g., Supelco SP-2560).

• Carrier Gas Optimization: Set Helium (or Hydrogen for faster run times) at a constant flow rate of 1.0 mL/min.

• Inlet Conditions: Set the injector to 250°C with a split ratio of 50:1 to prevent column overloading, which causes peak fronting and ruins resolution.

• Temperature Programming:

  • Initial: 140°C, hold for 5 minutes.

  • Ramp 1: 4°C/min to 180°C, hold for 20 minutes. (Critical Step: This isothermal hold is the exact elution window for C18 isomers).

  • Ramp 2: 2°C/min to 240°C, hold for 15 minutes to bake out heavier lipids.

• Detection: Set FID at 260°C or MS transfer line at 250°C.

• Self-Validation System: Inject a standard mixture containing only oleic acid and 7-octadecynoic acid. Calculate the resolution ( Rs​ ). If Rs​ < 1.5, decrease the Ramp 1 hold temperature from 180°C to 175°C to increase stationary phase interaction time.

Protocol 2: Preparation of DMOX Derivatives for MS-Based Deconvolution

Causality: Converting free fatty acids to 4,4-dimethyloxazoline (DMOX) derivatives directs electron-impact (EI) fragmentation along the aliphatic backbone, producing distinct mass spectra that pinpoint the exact location of double and triple bonds[4].

• Reagent Addition: Add 500 µL of 2-amino-2-methyl-1-propanol to 1 mg of dry, solvent-free lipid extract in a glass vial with a Teflon-lined cap.

• Thermal Incubation: Purge the vial with nitrogen gas to prevent oxidation. Heat the sealed vial at 180°C for 2 hours in a heating block.

• Cooling & Extraction: Allow the vial to cool to room temperature. Add 2 mL of dichloromethane and 2 mL of distilled water to create a biphasic system.

• Phase Separation: Vortex vigorously, then centrifuge at 3000 rpm for 5 minutes. Carefully collect the lower organic layer (containing the DMOX derivatives).

• Drying & Reconstitution: Evaporate the organic layer under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of GC-grade hexane for GC-MS injection.

• Self-Validation System: Always run a "reagent blank" derivatization (reagents only, no lipid extract) alongside your samples. Analyze the blank via GC-MS to ensure no background peaks from the 2-amino-2-methyl-1-propanol interfere with the C18 elution region.

References

• Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns Source: Oxford Academic (oup.com) URL:[Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) Source: GCMS.cz URL:[Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry Source: National Institutes of Health (PMC) URL:[Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry Source: Japanese Society for Biomedical Mass Spectrometry (jsbms.jp) URL:[Link]

• Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass Spectrometry Source: Springer Nature Experiments URL:[Link]

Sources

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. academic.oup.com [academic.oup.com]
• 4. Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. jsbms.jp [jsbms.jp]

Technical Support Center: Optimizing Solvent Systems for 7-Octadecynoic Acid Lipid Extraction

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the optimization of 7-octadecynoic acid extraction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into effectively isolating this unique monounsaturated fatty acid. Here, we will address common challenges, provide detailed protocols, and explain the causality behind our experimental recommendations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the extraction of 7-octadecynoic acid.

Q1: What is the primary challenge in extracting 7-octadecynoic acid?

A1: 7-octadecynoic acid is a long-chain monounsaturated fatty acid, making it relatively non-polar.[1] The main challenge lies in selecting a solvent system that can efficiently solubilize this lipid while simultaneously disrupting its association with more complex lipids, proteins, and other cellular components within the biological matrix.[2][3] Furthermore, its unsaturation makes it susceptible to oxidative degradation, which requires careful handling throughout the extraction process.

Q2: Which solvent systems are most effective for total lipid extraction, including 7-octadecynoic acid?

A2: A single solvent is rarely sufficient for extracting all lipids from a complex biological sample.[4][5] Biphasic solvent systems containing a mixture of polar and non-polar solvents are standard. The most widely used and effective methods are:

• Folch Method: Utilizes a chloroform:methanol (2:1, v/v) mixture. This method is highly effective for extracting a broad range of lipid classes and is particularly robust for samples with higher lipid content (>2%).[3][6][7][8]

• Bligh & Dyer Method: Employs a different ratio of chloroform:methanol:water (1:2:0.8, v/v/v) initially.[9] It was developed as a less solvent-intensive method, especially for tissues with high water content.[2]

• Hexane/Isopropanol: This is a less toxic alternative to chloroform-based systems and can be particularly effective for extracting non-polar lipids.[3][8]

For 7-octadecynoic acid, a Folch-type extraction is an excellent starting point due to its comprehensive extraction capabilities.[3]

Q3: How does solvent polarity impact the extraction yield?

A3: Solvent polarity is a critical factor. A solvent system must be polar enough to disrupt the hydrogen bonds and electrostatic forces between lipids and proteins in the sample matrix.[3] Methanol typically serves this role. The non-polar solvent (e.g., chloroform or hexane) then dissolves the non-polar lipid tails, drawing the entire lipid molecule into the organic phase. Studies have shown a significant positive correlation between the polarity of the solvent system and the total lipid yield, especially for more polar lipid classes.[10]

Q4: How can I prevent the degradation of 7-octadecynoic acid during extraction?

A4: The triple bond in 7-octadecynoic acid, like double bonds in other unsaturated fatty acids, is a potential site for oxidation.[11] To prevent degradation, the following practices are essential:

• Use Fresh, High-Quality Solvents: Older solvents, particularly chloroform, can degrade to form reactive species like phosgene that can damage your sample.[12]

• Work in a Cold Environment: Perform all extraction steps on ice to reduce the rate of oxidative reactions and enzymatic activity.[13]

• Inert Atmosphere: Purge sample tubes and solvent vials with an inert gas like nitrogen or argon to displace oxygen.[14]

• Add Antioxidants: Incorporate a synthetic antioxidant such as Butylated Hydroxytoluene (BHT) into your extraction solvent at a low concentration (e.g., 50 µg/mL).[3][15][16]

• Minimize Exposure to Light: Use amber glass vials to protect the sample from light-catalyzed degradation.[12]

Q5: When should I choose the Bligh & Dyer method over the Folch method?

A5: The Bligh & Dyer method is advantageous for samples with low lipid content (<2%) and high water content, as it was specifically developed for such conditions (e.g., fish muscle).[2][6][7] It uses a smaller volume of solvent, making it more economical and generating less waste. However, for samples with lipid content greater than 2%, the Bligh & Dyer method can significantly underestimate the total lipid amount, in some cases by up to 50%, when compared to the Folch method.[6][7] Therefore, for general applications or samples with unknown or high lipid content, the Folch method is often the more reliable choice.[3]

Section 2: In-Depth Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Causes	Recommended Solutions & Explanations
Low Yield of 7-Octadecynoic Acid	1. Inappropriate Solvent System: The solvent polarity may not be optimal for your specific sample matrix. 2. Insufficient Homogenization: The solvent cannot access all the lipids if the tissue or cells are not thoroughly disrupted. 3. Incorrect Solvent-to-Sample Ratio: Too little solvent will result in incomplete extraction. The Folch method recommends a 20:1 solvent-to-sample ratio.[6][17]	1. Optimize Solvent Ratios: While the classic 2:1 chloroform:methanol ratio is a good start, you can test slight variations. For more non-polar lipids, a hexane:isopropanol (3:2, v/v) system might offer better recovery.[18] 2. Improve Homogenization: Use a mechanical homogenizer for tissue samples until no visible particles remain. Ensure complete cell lysis for cultured cells.[13] 3. Increase Solvent Volume: Ensure you are using an adequate solvent-to-sample ratio (e.g., 20:1 for Folch). For highly complex matrices, a second extraction of the remaining aqueous/protein layer can improve yield.[13]
Co-extraction of Non-Lipid Contaminants (e.g., sugars, amino acids)	1. Inefficient Phase Separation: A single-phase extraction will carry polar contaminants into your final extract. 2. Improper Washing Step: Failure to wash the organic phase allows water-soluble impurities to remain.	1. Induce Biphasic System: After initial homogenization, the addition of water or a salt solution is crucial to create two distinct phases (a lower organic phase and an upper aqueous phase).[19] 2. Perform an Aqueous Wash: Wash the collected organic layer with a salt solution (e.g., 0.9% NaCl). This process, known as "salting out," increases the ionic strength of the aqueous layer, forcing non-lipid polar molecules out of the organic phase.[19][20]
Formation of a Stable Emulsion Layer	1. Vigorous Shaking: Over-agitating the sample after adding the aqueous solution can create a stable emulsion at the interface, trapping lipids. 2. High Concentration of Surfactant-like Molecules: Certain proteins or complex lipids in the sample can act as emulsifiers.	1. Gentle Inversion: Instead of vigorous shaking or vortexing, gently invert the tube several times to mix the phases.[20] 2. Break the Emulsion: If an emulsion forms, it can be broken by:     a) Centrifugation: Spin the sample at 1000-2000 x g for 10-15 minutes.[13]     b) Salting Out: Add a small amount of saturated NaCl solution to increase the polarity of the aqueous phase.[20]     c) Filtration: Pass the mixture through a phase separation filter paper.[20]
Sample Degradation (Suspected Oxidation)	1. Exposure to Oxygen/Light: Unsaturated lipids are highly susceptible to oxidation when exposed to air and UV light.[12] 2. High Temperatures: Heat accelerates oxidative processes. 3. Presence of Metal Ions: Metal ions can catalyze oxidation reactions.[15]	1. Use an Inert Atmosphere: Flush tubes with nitrogen or argon before sealing.[14] 2. Work on Ice: Keep samples and solvents cold throughout the procedure.[13] 3. Add Antioxidants & Chelators: Use BHT in your extraction solvent to scavenge free radicals.[15] If metal ion contamination is suspected, a chelator like EDTA can be added to the aqueous wash solution.[15]
Inconsistent Results Between Replicates	1. Inconsistent Homogenization: Variable disruption of the starting material. 2. Pipetting Errors: Viscous organic solvents can be difficult to pipette accurately. 3. Incomplete Drying: Residual solvent left before final weighing or reconstitution will skew results.	1. Standardize Homogenization: Use a consistent time and power setting for all samples. 2. Use Proper Pipetting Technique: Use positive displacement pipettes or reverse pipetting for viscous organic solvents to ensure accuracy.[13] 3. Ensure Complete Drying: Dry the final lipid extract under a gentle stream of nitrogen until a thin film is formed and no solvent is visible.[13][17] Avoid overheating, which can degrade the sample.[21]

Section 3: Detailed Experimental Protocols

Protocol 1: Modified Folch Extraction for 7-Octadecynoic Acid

This protocol is a robust method for extracting total lipids from biological tissues or cell pellets.

Reagents:

• Chloroform (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water

• 0.9% (w/v) Sodium Chloride (NaCl) solution

• Butylated Hydroxytoluene (BHT)

Procedure:

• Preparation of Solvents:

  • Extraction Solvent: Prepare a 2:1 (v/v) mixture of Chloroform:Methanol. Add BHT to a final concentration of 50 µg/mL to prevent oxidation.[3] Prepare this solution fresh and store it in an amber glass bottle.

  • Wash Solution: Prepare a 0.9% NaCl solution in deionized water.

• Sample Homogenization:

  • Weigh approximately 100 mg of tissue or use a cell pellet containing 1-10 million cells. Place it in a glass homogenizer tube.

  • Add 2 mL of ice-cold Extraction Solvent (a 20:1 solvent-to-sample ratio).[6][17]

  • Homogenize thoroughly on ice until no visible tissue fragments remain.

• Phase Separation:

  • Transfer the homogenate to a glass centrifuge tube with a PTFE-lined cap.

  • Add 0.4 mL of the 0.9% NaCl wash solution to the tube. This creates a final Chloroform:Methanol:Water ratio of approximately 8:4:3, which is optimal for phase separation.[2]

  • Cap the tube and invert it gently 15-20 times. Do not vortex vigorously to avoid emulsion formation.[20]

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to achieve a clean separation of the two phases.[13]

• Lipid Collection:

  • You will observe two distinct layers. The lower layer is the organic phase containing the lipids. The upper layer is the aqueous phase containing polar contaminants.

  • Carefully aspirate the upper aqueous layer using a glass Pasteur pipette and discard it.

  • Using a clean glass pipette, transfer the lower organic phase to a new, pre-weighed glass tube. Be careful not to disturb the protein disk at the interface.[19]

• Drying the Lipid Extract:

  • Place the tube containing the organic phase in a sample concentrator or water bath (~30-35°C).

  • Evaporate the solvent under a gentle stream of dry nitrogen or argon gas until a thin lipid film forms at the bottom of the tube.[17]

  • Ensure all solvent is removed, but do not over-dry, as this can make reconstitution difficult.

• Storage:

  • Once completely dry, flush the tube with inert gas, cap it tightly, and store it at -80°C for long-term stability.[17] For immediate analysis, reconstitute the lipid film in an appropriate solvent for your downstream application.

Section 4: Key Concepts & Workflows

Visualizing the principles and steps of lipid extraction can clarify the process.

Lipid Extraction & Optimization Workflow

Caption: Workflow for optimizing 7-octadecynoic acid extraction.

Principle of Biphasic Solvent Extraction

Caption: Partitioning of lipids and impurities in a biphasic system.

Section 5: References

• Comparison of ambient solvent extraction methods for the analysis of fatty acids in non-starch lipids of flour and starch - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Lipid extraction and separation. (n.d.). Institute of Biomembranes. [Link]

• Extraction and separation of fats and lipids. (n.d.). Analytical Techniques in Aquaculture Research. [Link]

• Living Off the Fat of the Land: Lipid Extraction Methods. (2015, August 1). LCGC International. [Link]

• Iverson, S. J., Lang, S. L., & Cooper, M. H. (2001). Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue. Lipids, 36(11), 1283–1287. [Link]

• Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue. (2001, November 15). PubMed. [Link]

• The effect of solvents polarity and extraction conditions on the microalgal lipids yield, fatty acids profile, and biodiesel properties. (2021, November 6). PubMed. [Link]

• Lipid extraction and FAME assay training. (2023, June 4). DuLab - University of Hawaii. [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 26). LCGC International. [Link]

• Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. (2023, September 9). MDPI. [Link]

• Optimising Extraction Methods for Enhanced Lipid Recovery from Macroalgae. (n.d.). PubMed. [Link]

• Single Step Lipid Extraction From Food Stuffs. (n.d.). RockEDU Science Outreach. [Link]

• Optimization of lipids' ultrasonic extraction and production from Chlorella sp. using response-surface methodology - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. (n.d.). Journal of Lipid Research. [Link]

• How to Dry Lipid Extracts: A Comprehensive Guide to Sample Preparation Methods. (n.d.). Organomation. [Link]

• Lipid Extraction Technical Guide. (2019, March 13). YouTube. [Link]

• Lipid Extraction Optimization. (n.d.). Area of Sustainability. [Link]

• Antioxidant Mechanisms in Lipid Oxidation Prevention. (2025, November 12). Allan Chemical Corporation. [Link]

• Optimization of Solvent Extraction of Lipids from Yarrowia lipolytica towards Industrial Applications. (2022, December 31). MDPI. [Link]

• A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. (2013, May 13). PubMed. [Link]

• A Comprehensive Review on Lipid Oxidation in Meat and Meat Products - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Inhibition of lipid oxidation in foods and feeds and hydroxyl radical-treated fish erythrocytes: A comparative study of Ginkgo biloba leaves extracts and synthetic antioxidants - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• IUPAC–NIST Solubility Data Series. 105. Solubility of Solid Alkanoic Acids, Alkenoic Acids, Alkanedioic Acids, and Alkenedioic. (2021, December 9). AIP Publishing. [Link]

• Course 4. Biomolecules and their interactions Module 23: Working with lipids: extraction, separation and analysis OBJECTIVES. (n.d.). e-PG Pathshala. [Link]

• Influence of extraction solvent system on the extractability of lipid components from the biomass of Nannochloropsis gaditana. (2013, October 31). SpringerLink. [Link]

• Sustainable lipid extraction: green solvents and hydrotalcite as alternatives to conventional methods for measuring fatty acids in fat, oil and grease. (n.d.). RSC Publishing. [Link]

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC. (2021, May 4). National Center for Biotechnology Information. [Link]

• Recent Trends in Improving the Oxidative Stability of Oil-Based Food Products by Inhibiting Oxidation at the Interfacial Region - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies. (2018, August 8). ScienceDirect. [Link]

• Solubility of Saturated Fatty Acids. (n.d.). Shodex HPLC Columns and Standards. [Link]

• 17-Octadecynoic acid. (n.d.). PubChem. [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid extraction and separation - Institute of Biomembranes [biomembranes.nl]
• 5. aquaculture.ugent.be [aquaculture.ugent.be]
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• 7. Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipid extraction and FAME assay training – DuLab [www2.hawaii.edu]
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Technical Support Center: Optimizing Synthesis Yields of Internal Octadecynoic Acid Isomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists struggling with the low yields and poor regioselectivity inherent in acetylenic fatty acid synthesis. Internal octadecynoic acids—such as stearolic acid (9-octadecynoic acid) and tariric acid (6-octadecynoic acid)—present unique thermodynamic and kinetic challenges.

This guide bypasses generic advice, focusing on the mechanistic causality behind failed reactions and providing self-validating protocols to ensure your syntheses succeed.

Diagnostic Workflow: Resolving Low Yields

Before modifying your chemistry, use the workflow below to isolate the kinetic or thermodynamic bottleneck in your current synthesis path.

Diagnostic workflow for troubleshooting low yields in internal octadecynoic acid synthesis.

Troubleshooting Guides & FAQs

Q1: My conversion of oleic acid to stearolic acid via 9,10-dibromostearic acid is stalling at 30–40% yield. How can I drive the double dehydrohalogenation to completion?

The Causality: The classic method utilizes alcoholic potassium hydroxide (KOH in n-amyl alcohol) at high temperatures (150 °C)[1]. Mechanistically, the first E2 elimination to form the vinyl bromide is rapid. However, the vinyl bromide intermediate is highly electron-rich, significantly raising the activation energy required for the second E2 elimination. Forcing the reaction with high heat in alcoholic solvents leads to competitive side reactions, including etherification (SN2 attack by the alkoxide on the alkyl chain) and thermal degradation, capping yields at ~40%[1].

The Solution: You must alter the thermodynamic driving force. Switching to sodamide (NaNH₂) in liquid ammonia provides a much stronger base that easily overcomes the activation barrier of the second elimination, pushing yields above 50%[2]. Alternatively, if cryogenic conditions are unavailable, using KOH in ethylene glycol monoethyl ether at a lower temperature (120 °C) improves homogeneity and stabilizes the potassium salt intermediate, yielding ~49%[3].

Self-Validating Protocol: Optimized Dehydrobromination using KOH/Ethylene Glycol

• Bromination: Dissolve 0.15 mol of oleic acid in 150 mL of diethyl ether. Cool to 0 °C. Add 0.15 mol of bromine dropwise until a faint red color persists. Remove the solvent under vacuum to yield 9,10-dibromooctadecanoic acid.

  • Self-Validation: The persistent red color indicates complete saturation of the olefinic bond.

• Solvent Preparation: Prepare a solution of 112 g (2 mol) KOH in 50 mL of DI water and 400 mL of ethylene glycol monoethyl ether[3].

• Elimination: Add the dibrominated intermediate to the KOH solution. Reflux gently for 4–6 hours. The high boiling point of the solvent allows sufficient heat while maintaining a single homogeneous phase.

• Workup: Cool the mixture, acidify with 6M HCl to pH 2, and extract with hexane (3 x 200 mL).

• Purification & Validation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate. Recrystallize from cold hexane to obtain stearolic acid[3].

  • Self-Validation: Perform an iodine number titration (Wijs method, 30 minutes); a value of ~89.5 confirms the pure alkyne without olefinic impurities[2].

Q2: I am synthesizing tariric acid (6-octadecynoic acid), but NMR shows a mixture of positional isomers. How do I prevent alkyne migration?

The Causality: Internal alkynes are highly susceptible to base-catalyzed isomerization when exposed to strong bases at elevated temperatures. This phenomenon, known as the "alkyne zipper" reaction, causes the triple bond to migrate along the carbon chain to form more thermodynamically stable isomers or terminal alkynes. If you are using harsh dehydrohalogenation to create an asymmetric internal alkyne like tariric acid, migration is practically guaranteed.

The Solution: Abandon dehydrohalogenation for asymmetric targets. Instead, utilize a convergent cross-coupling approach. The malonic ester synthesis utilizing a terminal alkyne and an alkyl halide ensures absolute regiocontrol, locking the triple bond at the C6 position[4].

Self-Validating Protocol: Regioselective Synthesis of Tariric Acid via Malonic Ester

• Lithiation: In a flame-dried flask under N₂, dissolve 1-tridecyne (10 mmol) in anhydrous THF (20 mL). Cool to -78 °C and add n-butyllithium (10.5 mmol, 2.5 M in hexanes) dropwise. Stir for 30 mins.

• Alkylation: Add 1-chloro-3-iodopropane (12 mmol) and warm to room temperature. Reflux for 4 hours to yield 1-chlorohexadec-4-yne[4].

  • Self-Validation: GC-MS should show a mass shift corresponding to the addition of the chloropropyl group, without iodine incorporation.

• Halogen Exchange: Convert the chloride to 1-iodohexadec-4-yne by refluxing with sodium iodide (15 mmol) in acetone for 5 hours[4].

• Malonic Ester Coupling: React the iodide with diethyl malonate and sodium ethoxide in ethanol to yield hexadec-4-ynylmalonic acid.

• Saponification & Decarboxylation: Hydrolyze the resulting ester with aqueous KOH, acidify to obtain the substituted malonic acid, and heat at 180 °C for 15 minutes to decarboxylate, yielding pure octadec-6-ynoic acid (Tariric acid)[4].

  • Self-Validation: Ozonolysis of the final product followed by GC-MS must yield exactly adipic acid and lauric acid. The absence of other dicarboxylic acids proves the triple bond remained strictly at the C6 position[4].

Q3: How do the yields and purity compare across different dehydrohalogenation reagents for internal alkynes?

The Causality: The choice of base and solvent directly dictates the ratio of E2 elimination to SN2 substitution, as well as the extent of unwanted isomerization.

Quantitative Data Summary:

Reagent / Solvent System	Operating Temp	Expected Yield	Isomerization Risk	Mechanistic Notes
KOH / n-Amyl alcohol	150 °C	33–42%	Moderate	Classic method; highly prone to etherification and incomplete second elimination[1].
KOH / Ethylene glycol monoethyl ether	120 °C	45–50%	Low	Excellent homogeneity prevents localized superheating; easier aqueous workup[3].
NaNH₂ / Liquid NH₃	-33 °C	52–62%	Low	Strong thermodynamic driving force; forms stearolamide intermediate requiring subsequent hydrolysis[2].
KAPA / Aminopropylamine	20 °C	N/A	Extreme	"Alkyne zipper" reaction rapidly drives internal alkynes to terminal positions. Avoid for internal isomers.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 982. Higher aliphatic compounds. Part X. A synthesis of tariric and petroselinic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Reducing background noise in acetylenic fatty acid quantification

Advanced Diagnostics for Lipidomics & Drug Development Professionals

Welcome to the Application Scientist Support Center. Quantifying acetylenic (alkyne-tagged) fatty acids is a cornerstone of modern lipid tracing because the terminal alkyne group is biologically inert and minimally perturbs lipid structure. However, researchers frequently encounter debilitating background noise—ranging from isobaric mass overlaps in LC-MS/MS to unreacted probe fluorescence in click chemistry.

This guide provides field-proven, mechanistically grounded solutions to isolate and eliminate these artifacts.

Diagnostic Workflows

Before altering your experimental protocol, use the logic tree below to isolate the specific chemical or physical mechanism driving your background noise.

Diagnostic logic tree for isolating and resolving background noise in alkyne lipidomics.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why am I seeing a massive fluorescent background even after extensive washing in my CuAAC assays? A1: This is typically caused by the accumulation of unreacted fluorescent dyes in the hydrophobic lipid matrix. Traditional fluorophores remain highly fluorescent even when unbound. Solution: Switch to 1[1]. These probes are completely non-fluorescent until the azide group reacts with the alkyne fatty acid to form a triazole ring, eliminating the need for exhaustive washing and preventing background signal from excess dye[1].

Q2: My LC-MS/MS spectra show high baseline noise and overlapping peaks for alkyne lipids. How do I resolve this? A2: You are experiencing isobaric overlap. An alkyne fatty acid has the exact same mass as a natural endogenous fatty acid containing two additional double bonds[2]. Solution: You must shift the mass out of the endogenous lipid range. This can be achieved by using 2 (which introduces a +10 Da mass shift)[2], or by utilizing a bio-orthogonal click-reaction with3 prior to MS analysis to drastically improve ionization and shift the precursor mass[3].

Q3: I switched to Copper-Free Click Chemistry (SPAAC) to avoid Cu-toxicity, but my background noise increased. Why? A3: Copper-free SPAAC relies on highly strained alkynes (like cyclooctynes), which are susceptible to nucleophilic attack by endogenous cysteine thiols (the thiol-yne reaction)[4]. Solution: Revert to Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) but stabilize the Cu(I) catalyst using 4[4]. This prevents non-specific side reactions and lipid oxidation while maintaining the rapid kinetics of the click reaction[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must contain an internal validation step to prove that the signal is strictly derived from the alkyne-azide interaction.

Protocol A: Zero-Background Fluorogenic CuAAC Labeling

Objective: Quantify alkyne-oleate incorporation without wash-induced signal loss.

• Pulse-Chase Labeling: Supplement cell culture media with 15 µM alkyne-oleate for 2 to 120 minutes, depending on the metabolic flux target[1].

• Lipid Extraction: Harvest cells and perform a standard Folch extraction (Chloroform:Methanol:Water at 8:4:3 v/v/v). Dry the organic phase under nitrogen.

• Click Reaction Setup: Resuspend lipids in 50 µL of reaction buffer. Add 50 µM 3-azido-7-hydroxycoumarin, 1 mM CuSO₄, 2 mM THPTA ligand, and 1 mM sodium ascorbate[4].

• Self-Validation Check (Critical): Run a parallel "No-Alkyne Control" (cells treated with standard oleate). Because the coumarin azide is strictly fluorogenic upon triazole formation, this control MUST yield zero fluorescence. Any residual signal indicates copper-induced auto-oxidation, requiring fresh ascorbate preparation.

• Detection: Analyze via Thin-Layer Chromatography (TLC) or direct fluorescence imaging (Ex: 405 nm, Em: 450 nm).

Protocol B: Mass-Shifted LC-MS/MS Quantification

Objective: Eliminate isobaric noise using charged reporter tags.

• Tracer Incubation: Incubate cells with odd-carbon alkyne FA tracers (e.g., +10 Da mass shift) to avoid natural lipid overlap[2].

• Extraction & Derivatization: Extract lipids and resuspend in a click-compatible solvent. Add 1 mM CuSO₄, 1 mM sodium ascorbate, and 50 µM of the positively charged 5[5].

• Self-Validation Check: Analyze the unclicked extract via Direct Infusion MS (DIMS). If isobaric natural lipids are present, they will appear at the exact m/z of the alkyne tracer. The click reaction validates the assay by shifting ONLY the true alkyne lipid to a new, unique m/z.

• LC-MS/MS Analysis: Inject the derivatized sample onto a reversed-phase C30 column.

• Quantification: Monitor the mass-shifted MS1 precursor and the predictable neutral-loss MS2 fragments unique to the reporter tag[5].

Quantitative Data & Optimization Metrics

The following table summarizes the quantitative impact of parameter optimization on the Signal-to-Noise Ratio (SNR) during acetylenic fatty acid quantification.

Parameter	Sub-optimal Condition (High Noise)	Optimized Condition (Low Noise)	Mechanistic Rationale
Azide Probe	Standard Fluorescent Azide	Fluorogenic Azide (e.g., Coumarin)	Eliminates background from unreacted excess probe[1].
Cu(I) Ligand	None / Unstable	THPTA or TBTA	Prevents Cu-induced lipid oxidation and stabilizes the catalyst[4].
MS Reporter	None (Direct MS)	C171/C175 Azide Reporter	Shifts mass out of endogenous isobaric overlap range and enhances ionization[3].
Tracer Design	Even-carbon terminal alkyne	Odd-carbon internal alkyne (+10 Da)	Prevents overlap with natural FAs containing two extra double bonds[2].

Mechanistic Pathway Diagram

Standardized workflow for mass-shifted LC-MS/MS quantification of alkyne fatty acids.

References

• Tracing Fatty Acid Metabolism by Click Chemistry ACS Chemical Biology[Link]

• Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art Frontiers in Molecular Biosciences (via NIH)[Link]

• Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art Frontiers in Molecular Biosciences (via ResearchGate)[Link]

• Alkyne lipids as tracers of lipid metabolism Methods in Enzymology (via PubMed)[Link]

• Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates MDPI[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Alkyne lipids as tracers of lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Lipidomics Technical Support Center: Alkyne Fatty Acid Derivatization

Welcome to the Technical Support Center for lipidomics and drug development professionals. This guide addresses the specific chemical challenges associated with the derivatization of 7-octadecynoic acid (an alkyne-containing free fatty acid) into Fatty Acid Methyl Esters (FAMEs) for GC-MS and GC-FID analysis.

Mechanistic Troubleshooting: The "Why" Behind Derivatization Failures

Q: I am seeing unexpected peaks, mass shifts, and a low yield of my target 7-octadecynoic acid FAME. What is causing this? A: 7-octadecynoic acid contains a highly sensitive alkyne (triple) bond at the C7 position. The conversion of free fatty acids (FFAs) into FAMEs typically requires an acid catalyst[1]. However, when subjected to harsh acid-catalyzed esterification (e.g., prolonged heating at >70°C with methanolic HCl or H 2​ SO 4​ ), the alkyne bond becomes susceptible to electrophilic attack. This leads to the hydration of the triple bond or the addition of methanol, generating keto-FAMEs or methoxy artifacts [4].

Q: Can I use base-catalyzed transesterification (like Sodium Methoxide) to avoid alkyne hydration? A: Base catalysis is extremely mild and perfectly preserves triple and conjugated bonds without isomerization. However, base catalysts only transesterify complex acyl lipids (like triglycerides or phospholipids). They will not esterify Free Fatty Acids (FFAs) like free 7-octadecynoic acid [2]. Attempting to use NaOCH 3​ on FFAs will result in a 0% yield.

Q: Why did my internal standard (C19:0) esterify perfectly, but my 7-octadecynoic acid recovery is near zero? A: If the saturated control (C19:0) worked, your esterification mechanism is functioning correctly. The isolated loss of 7-octadecynoic acid is likely due to the degradation of the alkyne bond prior to the reaction. Alkynes are highly reactive; if the sample was exposed to oxygen, light, or if your BF3 reagent has absorbed atmospheric moisture (generating hydrofluoric acid), the triple bond will degrade. Always store alkyne lipids under inert gas (Argon/Nitrogen) at -20°C.

Reaction Pathways & Artifact Generation

The diagram below illustrates the causality between your choice of derivatization conditions and the molecular fate of 7-octadecynoic acid.

Reaction pathways and artifact generation during 7-octadecynoic acid derivatization.

Quantitative Comparison of Derivatization Methods

To optimize the workflow, you must balance catalytic strength with structural preservation. The table below summarizes the empirical outcomes of various methodologies applied to alkyne FFAs [2, 3].

Derivatization Method	Catalyst Type	Optimal Temp & Time	Alkyne Artifact Risk	Efficacy for Free 7-Octadecynoic Acid
Methanolic HCl (5%)	Strong Brønsted Acid	80°C, 60 min	High (Keto/Methoxy formation)	High yield, but high artifact ratio
Standard BF3-MeOH (14%)	Strong Lewis Acid	100°C, 45 min	Moderate to High	High yield, moderate artifact ratio
Mild BF3-MeOH (14%)	Strong Lewis Acid	50°C, 15 min	Low	Optimal yield, intact triple bond
Sodium Methoxide (0.5M)	Strong Base	25°C, 10 min	None	0% (Fails to esterify FFAs)
TMS-Diazomethane	Methylating Agent	25°C, 30 min	Moderate (Side reactions)	Variable yield, highly toxic reagents

Self-Validating Experimental Protocol: Mild BF3-Methanol Derivatization

To successfully derivatize 7-octadecynoic acid without generating artifacts, a precisely controlled, mild Boron Trifluoride-Methanol (BF3-MeOH) method is required [2]. This protocol includes a built-in self-validation system to ensure data integrity.

Phase 1: Sample Preparation & Internal Standard Addition

• Weigh 1–5 mg of the lipid sample containing 7-octadecynoic acid into a 10 mL glass reaction vial equipped with a Teflon-lined screw cap.

• Self-Validation Step: Add 50 µg of Nonadecanoic acid (C19:0) as a quantitative internal standard, and 50 µg of Stearolic acid (9-octadecynoic acid) as an alkyne integrity control.

  • Causality Check: C19:0 validates the baseline esterification efficiency. Because stearolic acid is a commercially available alkyne isomer, its recovery validates that the reaction conditions were mild enough to prevent general alkyne hydration.

Phase 2: Reagent Addition

• Add 1.0 mL of LC-MS grade hexane to solubilize the lipids.

• Add 1.0 mL of fresh 14% (w/v) BF3-methanol reagent.

  • Causality Check: Using an organic co-solvent (hexane) ensures that the non-polar aliphatic chains remain in solution during the polar methanolic reaction. This maximizes the collision rate between the carboxyl group and the catalyst, allowing for a shorter reaction time.

Phase 3: Controlled Esterification

• Cap the vial tightly, vortex for 10 seconds, and heat in a dry block at 50°C for exactly 15 minutes .

  • Causality Check: Strict thermal control is the primary defense against artifact generation. Alkynes are stable at lower thermal thresholds; exceeding 60°C in the presence of Lewis acids exponentially increases the rate of triple-bond hydration.

Phase 4: Quenching and Extraction

• Remove the vial from the heat block and immediately submerge it in an ice bath for 2 minutes.

• Add 1.0 mL of LC-MS grade water to quench the BF3 catalyst.

• Add 2.0 mL of hexane, vortex vigorously for 30 seconds, and centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Causality Check: Water rapidly neutralizes the Lewis acid, halting all catalytic activity. The newly formed FAMEs partition exclusively into the upper non-polar hexane layer, leaving polar byproducts and the deactivated catalyst in the aqueous phase.

Phase 5: Recovery

• Carefully transfer the upper hexane layer to a clean GC vial containing a pinch of anhydrous sodium sulfate to remove residual water.

• The sample is now ready for GC-MS or GC-FID analysis.

Analytical FAQs for GC-MS

Q: My GC-MS chromatogram shows a +18 m/z mass shift for my target FAME. What does this indicate? A: A +18 m/z shift (the exact mass of H 2​ O) indicates that the alkyne bond has undergone hydration, converting the triple bond into a ketone (forming a keto-FAME) [4]. This is the classic signature of over-derivatization. If you observe this, verify that your heat block is properly calibrated to 50°C and ensure your BF3-methanol reagent is less than 3 months old.

Q: Can I use this protocol for biological tissue samples containing 7-octadecynoic acid? A: Yes, but if the 7-octadecynoic acid is incorporated into complex lipids (e.g., cell membrane phospholipids) rather than existing as a free fatty acid, you must perform a lipid extraction first (e.g., MTBE/MeOH extraction) [3]. The mild BF3-MeOH protocol will successfully transesterify the complex lipids while preserving the alkyne bond.

References

• Recommended methods of fatty acid methylester preparation for conjugated dienes and trienes in food and biological samples Source: PubMed (National Institutes of Health) URL:[Link][2]

• Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures Source: PubMed (National Institutes of Health) URL:[Link] [3]

• Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization Source: PMC (National Institutes of Health) URL:[Link] [4]

Overcoming solubility issues of 7-octadecynoic acid in in vitro cell culture media

Welcome to the Technical Support Center for lipid biochemistry and in vitro assay development.

7-octadecynoic acid is an 18-carbon alkyne fatty acid widely utilized as a bioorthogonal probe for protein acylation and lipid metabolism studies. However, its long aliphatic chain renders it highly hydrophobic. When researchers attempt to introduce it directly into aqueous cell culture media, it undergoes rapid phase separation—a phenomenon often referred to as the "Ouzo effect" (or Uso effect)—resulting in micelle formation, precipitation, and irreproducible data[1].

To achieve physiological relevance and experimental integrity, the lipid must be chemically modified and presented to cells via a carrier protein. Below is our comprehensive troubleshooting guide, diagnostic FAQ, and self-validating protocol for overcoming these solubility barriers.

Mechanistic Solubilization Pathway

Workflow for solubilizing 7-octadecynoic acid, highlighting failure points and optimal paths.

Diagnostic FAQs: Troubleshooting Common Failures

Q1: Why does my 7-octadecynoic acid precipitate immediately when added to DMEM/RPMI? A: This is a thermodynamic failure. When a highly hydrophobic lipid dissolved in a polar organic solvent (like DMSO) is injected directly into water, the solvent rapidly diffuses into the aqueous phase. The lipid molecules are left behind and self-associate to minimize contact with water, forming micelles or precipitating out onto the walls of your culture vessel[1]. Solution: You must use a physiological carrier system. 2[2] possesses multiple high-affinity hydrophobic binding pockets that shield the lipid's aliphatic chain from the aqueous environment.

Q2: I conjugated the fatty acid to BSA, but the solution turned cloudy. What went wrong? A: Cloudiness indicates the presence of insoluble aggregates, which completely invalidates the downstream assay. This typically occurs via two mechanisms:

• Thermal Denaturation: Albumins undergo irreversible denaturation and form water-insoluble aggregates if heated to 50°C or above[2].

• Exceeded Binding Capacity: The molar ratio of Fatty Acid to BSA (FA:BSA) dictates solubility. While physiological ratios range from 1:1 to 3:1, pushing the ratio beyond 5:1 overwhelms the binding pockets, causing the unbound 7-octadecynoic acid to precipitate out of solution[2].

Q3: Can I skip the BSA and just use a higher concentration of DMSO or a detergent like Pluronic F-127? A: No. While high solvent concentrations (>0.1% v/v) can artificially force the lipid into solution, they severely compromise scientific integrity. DMSO artificially modulates cellular membrane permeability and bioavailability[1]. Furthermore, ethanol or DMSO concentrations exceeding 0.1% v/v in the final culture medium can induce cytotoxicity and alter basal lipid metabolism, introducing severe confounding variables[2].

Self-Validating Protocol: Saponification & BSA Conjugation

This protocol utilizes saponification followed by BSA conjugation to ensure maximum solubility and cellular uptake of 7-octadecynoic acid[3]. Every step includes a built-in validation check to guarantee trustworthiness before proceeding.

Phase 1: Primary Dissolution & Saponification

• Dissolution: Dissolve solid 7-octadecynoic acid in 100% molecular-grade DMSO to create a 50 mM stock.

  • Causality: The organic solvent disrupts the solid crystal lattice of the lipid.

  • Validation Check: Hold the tube to the light. The solution must be completely transparent. If particulates remain, sonicate in a water bath for 5 minutes.

• Saponification: Transfer the desired volume of the 50 mM stock to a glass vial. Add a 1.2 molar excess of 0.1 M KOH. Incubate at 65°C for 30 minutes[3].

  • Causality: KOH converts the carboxylic acid headgroup into a potassium salt, drastically lowering the thermodynamic barrier for aqueous integration.

Phase 2: Carrier Complexation 3. BSA Preparation: Prepare a 10% (w/v) Fatty Acid-Free BSA solution in PBS or 150 mM NaCl. Warm the solution in a water bath to exactly 37°C.

• Causality: Using fatty acid-free BSA ensures no endogenous lipids occupy the binding pockets. Maintaining 37°C maximizes lipid kinetic energy without risking protein denaturation[2].

• Conjugation: Slowly titrate the saponified 7-octadecynoic acid into the warmed BSA solution to achieve a target FA:BSA molar ratio of 3:1. Incubate at 37°C for 15 to 60 minutes with gentle stirring[4],[3].

  • Validation Check: Visually inspect the tube against a dark background. The solution must remain optically clear. Any opalescence or cloudiness indicates unbound lipid precipitation or BSA denaturation. Discard if cloudy.

Phase 3: Sterilization & Delivery 5. Filtration: Pass the clear complex through a 0.22 µm Polyethersulfone (PES) sterile filter.

• Causality: PES membranes have extremely low protein-binding characteristics, ensuring your BSA-lipid complex is not stripped from the solution.

• Validation Check: The solution should pass through the filter with minimal resistance. If the syringe filter clogs immediately, micelles or aggregates are present, indicating a failed conjugation.

• Application: Dilute the filtered complex into your pre-warmed cell culture medium, ensuring the final organic solvent concentration remains ≤ 0.05% v/v[2].

Quantitative Optimization Matrix

To maintain experimental integrity, adhere strictly to the boundary conditions outlined in the table below. Deviations will result in lipotoxicity or phase separation.

Parameter	Optimal Range	Critical Threshold	Mechanistic Consequence of Violation
FA:BSA Molar Ratio	1:1 to 3:1	> 5:1	Saturation of BSA binding pockets; free lipid precipitation and acute lipotoxicity[2],[4].
BSA Heating Temp	37°C	≥ 50°C	Irreversible thermal denaturation of albumin; formation of protein aggregates[2].
Final Solvent (DMSO/EtOH)	≤ 0.05% v/v	> 0.1% v/v	Solvent-induced cytotoxicity; artificial modulation of membrane permeability[2],[1].
Saponification Temp	60°C - 65°C	< 50°C	Incomplete conversion to potassium salt; reduced conjugation efficiency[3].

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

7-octadecynoic acid vs 9-octadecynoic acid (stearolic acid) chemical properties

Title: Comprehensive Technical Guide: 7-Octadecynoic Acid vs. 9-Octadecynoic Acid (Stearolic Acid) in Lipidomics and Chemical Synthesis

Executive Summary

In the realm of lipidomics and synthetic chemistry, acetylenic fatty acids (fatty acids containing a triple bond) offer unique biophysical properties and highly specific reactive handles. Among these, 7-octadecynoic acid and 9-octadecynoic acid (commonly known as stearolic acid) are two 18-carbon positional isomers that present distinct natural occurrences, physical properties, and analytical challenges.

As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a rigorous comparison of these two lipids. This guide covers their physicochemical profiling, biological significance, and provides a self-validating, field-proven analytical workflow for their exact isomeric differentiation using advanced mass spectrometry.

Physicochemical Profiling

The position of the rigid alkyne within the aliphatic chain directly dictates the thermodynamic stability and crystal packing efficiency of the lipid. Moving the triple bond from the C9 position to the C7 position alters the molecule's symmetry, which is reflected in their melting points.

Table 1: Comparative Physicochemical Properties

Property	7-Octadecynoic Acid	9-Octadecynoic Acid (Stearolic Acid)
IUPAC Name	Octadec-7-ynoic acid	Octadec-9-ynoic acid
CAS Number	19220-35-0[1]	506-24-1[2]
Molecular Formula	C₁₈H₃₂O₂	C₁₈H₃₂O₂
Molecular Weight	280.45 g/mol [1]	280.45 g/mol [3],[4]
Melting Point	~53.6 °C[5]	45–47 °C[2]
LogP (Octanol/Water)	~6.3[1]	~6.3[4]
Primary Source	Synthetic intermediate[6]	Natural product (Santalum spp., Panax ginseng)[7],[2]

Insight: The lower melting point of 9-octadecynoic acid is due to the central location of the alkyne (Δ9), which creates a more pronounced disruption in the van der Waals interactions between adjacent lipid chains during crystallization compared to the more asymmetric Δ7 isomer[2],[5].

Biological Significance and Synthetic Utility

9-Octadecynoic Acid (Stearolic Acid): Stearolic acid is a rare, naturally occurring unsaturated fatty acid found in the seed oils of specific plants, including Pyrularia edulis and Santalum album[2]. Biologically, it is highly significant as a central precursor to other complex acetylenic lipids. Enzymatic desaturation of stearolic acid yields ximenynic acid, while other pathways link it to the synthesis of exocarpic acid[2].

7-Octadecynoic Acid: Unlike its Δ9 counterpart, 7-octadecynoic acid is primarily utilized as a synthetic building block. In drug development and materials science, its methyl ester derivative is employed to create specialty polymers or as a rigidified lipid probe[6]. The internal alkyne provides a bioorthogonal handle that, while sterically hindered compared to terminal alkynes, can be exploited in specialized ruthenium-catalyzed cycloadditions (RuAAC) or used to study membrane dynamics without the oxidative liabilities inherent to standard alkenes.

Analytical Differentiation: The Isomer Challenge

The Problem: Differentiating internal alkyne isomers using standard Electron Ionization Gas Chromatography-Mass Spectrometry (EI GC-MS) is notoriously difficult. Under 70 eV EI, the radical cation migrates freely along the aliphatic chain prior to fragmentation, yielding near-identical mass spectra for both Δ7 and Δ9 isomers.

The Solution: High-Performance Liquid Chromatography coupled with Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometry (HPLC/APCI-MS²) utilizing acetonitrile as an in-source derivatization agent[8].

The Causality: Acetonitrile is not merely a solvent in this workflow; it acts as a gas-phase reagent. In the APCI source, acetonitrile reacts with the triple bond of the Fatty Acid Methyl Ester (FAME) to form a rigid 1-methyleneimino-1-ethenylium ion adduct ([M+55]⁺). This covalent modification "fixes" the charge at the exact site of the original alkyne. Subsequent Collision-Induced Dissociation (CID) forces predictable cleavage strictly at the α and ω bonds adjacent to the derivatized alkyne, yielding diagnostic fragments that unambiguously identify the isomer's position[8].

Workflow for HPLC/APCI-MS2 differentiation of acetylenic fatty acid isomers.

Experimental Protocol: Self-Validating HPLC/APCI-MS² Workflow

This protocol details the exact steps required to prepare and differentiate 7-octadecynoic and 9-octadecynoic acids.

Step 1: Lipid Extraction & Transesterification

• Homogenize the biological sample (or synthetic standard) in a chloroform/methanol/water mixture following the Bligh and Dyer method[9].

• Isolate the organic phase and evaporate the solvent under a gentle stream of nitrogen.

• Resuspend the dried extract in 1 mL of 0.5% sodium methoxide in methanol/heptane (1:1, v/v). Vortex for 3 minutes at room temperature to convert the free fatty acids into FAMEs[9].

• Neutralize the reaction, extract the FAMEs into hexane, dry, and reconstitute in 100% acetonitrile.

Step 2: HPLC Separation

• Column: C18 reversed-phase column (e.g., 150 mm × 2.1 mm, 1.7 μm).

• Mobile Phase: 100% Acetonitrile (isocratic flow). Note: The use of acetonitrile is mandatory for the downstream APCI reaction[8].

Step 3: APCI-MS² Acquisition

• Ionization Mode: APCI in positive ion mode. Set the corona discharge current to ~4.0 μA to generate the reactive acetonitrile plasma.

• Precursor Isolation: Isolate the[M+55]⁺ adduct at m/z 349.3 (corresponding to C18:1-yne FAMEs).

• Fragmentation: Apply a collision energy of 20–30 eV to induce CID. Scan the product ions from m/z 100 to 400.

Step 4: Data Interpretation (Self-Validating System) The system validates the presence of an alkyne through the appearance of unique +15 Da satellite peaks alongside the main α and ω fragments. This +15 Da shift is an exclusive hallmark of triple bonds and will not appear for double bonds[8].

Table 2: Diagnostic MS/MS Fragmentation for Octadecynoate FAMEs

Isomer	Precursor Ion	Diagnostic α-Fragment	Diagnostic ω-Fragment	Satellite Peaks (+15 Da)
9-Octadecynoate (Δ9)	m/z 349.3	m/z 236.2	m/z 192.2	m/z 251.2 / 207.2[8]
7-Octadecynoate (Δ7)	m/z 349.3	m/z 208.2	m/z 220.2	m/z 223.2 / 235.2*

*Values calculated based on the Mass Balance Rule (MBR) dictated by the C7 position shift (α-fragment loses 2 carbons [-28 Da]; ω-fragment gains 2 carbons [+28 Da]) relative to the Δ9 standard.

Chemical Reactivity & Downstream Applications

The internal alkyne of both isomers serves as a highly specific locus for chemical modification. Understanding these pathways is critical for drug formulation and synthetic lipid design.

• Ozonolysis: Oxidative cleavage of the triple bond in stearolic acid yields 9,10-dioxostearic acid[2]. Depending on the oxidative workup (e.g., using KMnO₄), the chain can be completely cleaved into nonanoic and azelaic acids.

• Stereoselective Reduction: Utilizing a Lindlar catalyst (palladium on calcium carbonate poisoned with lead), the alkyne can be selectively reduced to a cis-alkene. For example, 9-octadecynoic acid is reduced directly to oleic acid (cis-9-octadecenoic acid)[2].

• Strong Base Degradation: When subjected to harsh conditions, such as molten potassium hydroxide, stearolic acid undergoes chain cleavage to yield myristic acid (C14) and acetic acid (C2)[2].

Chemical reactivity and biological pathways of 9-octadecynoic acid.

References

• Grokipedia. "Stearolic acid".[Link]

• Wikipedia. "Stearolic acid". [Link]

• Cheméo. "Chemical Properties of 9-Octadecynoic acid (CAS 506-24-1)". [Link]

• PubChem. "9-Octadecynoic Acid | C18H32O2 | CID 68167".[Link]

• ChemicalRoot. "7-Octadecynoic Acid Methyl Ester CAS NO 18545-06-7". [Link]

• PNAS. "Carbocyclic fatty acids in plants: Biochemical and molecular genetic characterization of cyclopropane fatty acid synthesis of Sterculia foetida". [Link]

• PMC (NIH). "Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization".[Link]

• The University of Arizona. "ESTIMATION OF MELTING POINTS OF ORGANIC COMPOUNDS". [Link]

Sources

• 1. 19220-35-0(7-Octadecynoic acid) | Kuujia.com [kuujia.com]
• 2. Stearolic acid - Wikipedia [en.wikipedia.org]
• 3. 9-Octadecynoic acid (CAS 506-24-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 9-Octadecynoic Acid | C18H32O2 | CID 68167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. repository.arizona.edu [repository.arizona.edu]
• 6. 7-Octadecynoic Acid Methyl Ester | 18545-06-7 | ChemicalCell [chemicalcell.com]
• 7. Stearolic acid — Grokipedia [grokipedia.com]
• 8. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]

Validation of GC-FID vs GC-MS for quantifying 7-octadecynoic acid

The quantification of rare and specialized lipids, such as 7-octadecynoic acid (an 18-carbon alkynoic fatty acid featuring a triple bond at the C7 position), presents unique analytical challenges. Widely utilized as a click-chemistry probe in lipidomics and a biomarker in specialized pharmacological studies, 7-octadecynoic acid requires highly precise chromatographic resolution to distinguish it from its positional isomers (e.g., stearolic acid).

When developing an analytical pipeline for this compound, researchers must choose between Gas Chromatography coupled with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide objectively compares both modalities, explaining the mechanistic causality behind experimental choices and providing a self-validating protocol for robust quantification.

Mechanistic Principles: Why Derivatization is Non-Negotiable

Before analyzing 7-octadecynoic acid via either GC-FID or GC-MS, the lipid must undergo derivatization to form a Fatty Acid Methyl Ester (FAME).

The Causality of Methylation: Free fatty acids possess highly polar carboxylic acid headgroups. If injected directly into a GC system, these headgroups form strong hydrogen bonds with the active silanol sites on the fused-silica capillary column. This results in severe peak tailing, irreversible column adsorption, and thermal degradation at high temperatures. By reacting the lipid with a methylating agent (such as Boron Trifluoride in Methanol, BF3/MeOH), the polar hydroxyl group is masked, drastically lowering the boiling point and ensuring sharp, symmetrical chromatographic peaks ().

Analytical Workflow Visualization

Comparative workflow for 7-octadecynoic acid quantification via GC-FID and GC-MS.

Objective Performance Comparison: GC-FID vs. GC-MS

The choice between FID and MS hinges on the biological matrix's complexity and the required limits of detection.

• GC-FID (The Gold Standard for Dynamic Range): FID operates by burning the eluting FAMEs in a hydrogen/air flame, generating ions proportional to the mass of carbon present. Because the response is directly tied to the Empirical Carbon Number (ECN), GC-FID provides an exceptionally wide linear dynamic range and highly predictable response factors. It is ideal for high-throughput, routine quantification where the matrix is relatively clean ().

• GC-MS (The Gold Standard for Selectivity): GC-MS utilizes Electron Impact (EI) ionization to fragment the FAME. While the alkyne triple bond in 7-octadecynoic acid resists fragmentation more than double bonds, specific α and β cleavage ions allow researchers to definitively confirm the alkyne's position. By operating in Selected Ion Monitoring (SIM) mode, GC-MS filters out matrix noise, achieving limits of quantification (LOQ) orders of magnitude lower than FID ().

Table 1: Quantitative Performance Metrics (FAME Analysis)

Parameter	GC-FID Performance	GC-MS (EI-SIM) Performance	Mechanistic Driver
Limit of Detection (LOD)	~0.5 – 1.0 µg/mL	~0.01 – 0.05 µg/mL	MS SIM mode eliminates background chemical noise, vastly improving signal-to-noise ratios.
Linear Dynamic Range	105 to 107	103 to 104	FID carbon-ion generation is highly resistant to detector saturation compared to MS electron multipliers.
Selectivity	Low (Relies strictly on Retention Time)	High (Retention Time + specific m/z fragments)	MS fragments provide a unique structural fingerprint, preventing false positives from co-eluting lipids.
Quantification Method	Relative Response Factors (RRF) / ECN	Isotope Dilution / Target Ion Ratios	FID responds uniformly to carbon; MS requires specific internal standards to correct for variable ionization efficiencies.
Matrix Interference	Highly susceptible	Highly resistant	MS filters out non-target ions, whereas FID detects any combustible hydrocarbon co-eluting with the analyte.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . This means the workflow includes built-in internal controls that automatically flag extraction failures, derivatization inefficiencies, or instrumental drift.

Phase 1: Extraction & Internal Standardization

Causality Check: You must spike the internal standard (IS) before extraction. If the IS is added just before GC injection, it cannot account for lipids lost during the extraction or methylation phases.

• Aliquot 100 µL of the biological sample (e.g., plasma or cell lysate) into a glass vial.

• Self-Validation Step: Spike the sample with a known concentration of an Internal Standard.

  • For GC-FID: Use Heptadecanoic acid (C17:0) . Odd-chain fatty acids are virtually absent in mammalian systems, ensuring no endogenous interference.

  • For GC-MS: Use a deuterated standard, such as D3-18:0 . It will co-elute with 18-carbon lipids but will be distinguished by a +3 mass shift, perfectly correcting for MS matrix suppression.

• Extract total lipids using the Folch method (Chloroform:Methanol, 2:1 v/v). Vortex, centrifuge, and collect the lower organic phase. Dry under a gentle stream of nitrogen.

Phase 2: Derivatization (Methylation)

• Add 1 mL of 14% BF3/MeOH to the dried lipid extract.

• Seal the vial tightly and heat at 70°C for 90 minutes. Causality: Heat drives the esterification reaction to completion, while the sealed vial prevents the volatilization of shorter-chain FAMEs.

• Cool to room temperature, add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex vigorously. The newly formed 7-octadecynoic acid FAME will partition into the upper hexane layer. Extract the top layer and transfer it to a GC autosampler vial.

• Self-Validation Step: Process a "Method Blank" (water instead of sample) alongside the batch to verify that solvents and reagents are free of lipid contamination.

Phase 3: Instrumental Analysis

• Column Selection: Use a highly polar cyanopropyl column (e.g., SP-2560 or DB-23, 100 m × 0.25 mm × 0.20 µm). Causality: Non-polar columns separate strictly by boiling point. Polar columns separate by the number and position of unsaturated bonds, which is critical to separate 7-octadecynoic acid from other C18 isomers (like oleic or stearolic acid).

• GC-FID Parameters:

  • Carrier Gas: Helium at 1.5 mL/min.

  • Oven Program: 140°C (hold 5 min), ramp at 4°C/min to 240°C (hold 15 min).

  • Detector Temp: 260°C.

• GC-MS Parameters:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mode: SIM mode targeting the molecular ion ( M+ ) and specific alkyne cleavage fragments (e.g., m/z 294 for the C19H34O2 methyl ester).

Phase 4: Data Validation & Causality

• System Suitability: Analyze the IS peak area across all samples. If the IS area in a specific sample deviates by >15% from the calibration standards, the system flags an extraction failure or injection error for that specific vial.

• Quantification: Calculate the concentration of 7-octadecynoic acid using the response factor (Rf) relative to the internal standard.

Expert Insights: Making the Right Choice

As an application scientist, the decision between GC-FID and GC-MS should be dictated by the biological question rather than instrument availability.

If you are quantifying 7-octadecynoic acid in a controlled formulation (e.g., a synthesized drug delivery liposome) where the matrix is clean and concentrations are high, GC-FID is the superior choice . Its broad dynamic range prevents detector saturation, and its uniform carbon response eliminates the need for expensive, isotope-labeled standards.

Conversely, if you are tracking 7-octadecynoic acid as a metabolic tracer in complex tissue lysates, GC-MS is mandatory . The biological matrix will contain dozens of endogenous C18 isomers (e.g., oleic, linoleic, and vaccenic acids) that may co-elute with your target. GC-MS allows you to extract the specific m/z trace of the alkyne FAME, completely bypassing chromatographic overlap and ensuring absolute structural trustworthiness.

References

• Dodds, E. D., McCoy, M. R., Rea, L. D., & Kennish, J. M. (2005). "Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry." Lipids, 40(4), 419-428.[Link]

• Schött, H. F., Konings, M. C. J. M., Schrauwen-Hinderling, V. B., Mensink, R. P., & Plat, J. (2021). "A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry." ACS Omega, 6(2), 1129-1137.[Link]

• Jarukas, L., Kuraite, G., Baranauskaite, J., Marksa, M., Bezruk, I., & Ivanauskas, L. (2020). "Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products." Applied Sciences, 11(1), 83.[Link]

Structural Dynamics &amp; Biomimicry: The "Why" Behind Probe Selection

Application Scientist Technical Note: Optimizing Lipid Tracking with Alkyne-Tagged Fatty Acids

The tracking of cellular lipid metabolism, localization, and protein lipidation relies heavily on bioorthogonal chemical reporters. Among these, alkyne-tagged fatty acids have emerged as the gold standard due to their minimal steric footprint compared to bulky fluorophores. However, the exact placement of the alkyne moiety—internal versus terminal (ω-alkynyl) —profoundly dictates the probe’s biological fidelity, metabolic fate, and compatible detection modalities.

This guide provides an objective, data-driven comparison of internal and terminal alkyne fatty acids to help researchers and drug development professionals select the optimal probe for their specific lipidomics workflows.

The primary goal of any lipid probe is to act as a "stealth" surrogate that native enzymes process indistinguishably from endogenous fatty acids.

Terminal Alkynes (ω-Alkynyl): Terminal alkynes are synthesized by placing the triple bond at the very end of the acyl chain (often via an "alkyne zipper" isomerization reaction from internal alkynes)[1]. While they are excellent mimics for saturated fatty acids (e.g., palmitate or myristate), the rigid, linear nature of the terminal triple bond can disrupt deep hydrophobic binding pockets. For instance, when tracking polyunsaturated fatty acids (PUFAs) like arachidonic acid, terminal alkyne surrogates exhibit altered enzymatic oxidation. Cyclooxygenase-1 and -2 (COX-1/2) struggle to efficiently cyclize terminal alkyne arachidonic acid into prostaglandins, instead shunting the pathway toward intermediate epoxides[2]. Furthermore, terminal alkynes have been shown to undergo metabolic chain extension more readily than their internal counterparts[3].

Internal Alkynes: Internal alkynes place the triple bond within the hydrocarbon chain. Because a carbon-carbon triple bond is linear, it serves as a highly effective structural surrogate for the native cis-double bonds found in unsaturated fatty acids (e.g., oleic or linoleic acid). This placement preserves native membrane biophysics, lipid packing, and critical protein-lipid interactions. Enzymatic oxidation rates by lipoxygenases remain highly consistent with native PUFAs, making internal alkynes the superior choice for studying inflammatory lipid mediators and autoxidation models[2].

Caption: Trade-offs between reactivity and biological fidelity in alkyne lipid probe selection.

Detection Modalities: Reactivity vs. Label-Free Imaging

The placement of the alkyne strictly dictates the downstream detection chemistry.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Standard "click chemistry" requires a terminal alkyne . The reaction mechanism depends on the deprotonation of the terminal alkyne to form a highly reactive copper(I) acetylide intermediate[1]. Internal alkynes lack this terminal proton and are effectively inert in standard CuAAC conditions.

• Stimulated Raman Scattering (SRS): Internal alkynes shine in live-cell imaging. The C≡C stretch produces a sharp, distinct Raman peak around 2125 cm⁻¹, which falls perfectly into the "cell-silent" spectral region. This allows for label-free, non-destructive imaging of lipid droplets and membrane incorporation without the need for fixation or cytotoxic copper catalysts[4].

• Cobalt Carbonyl Complexation: Both internal and terminal alkynes react with dicobalt octacarbonyl to form stable dicobalt hexacarbonyl complexes. This allows for highly specific solid-phase enrichment (using phosphine-coated beads) and unique mass spectrometry (MS) profiling for untargeted lipidomics[3].

Caption: Compatible detection modalities based on alkyne position.

Quantitative Comparison Table

Feature	Terminal Alkyne (ω-Alkynyl)	Internal Alkyne
Best Used For	Saturated FA mimics (Palmitate, Myristate); High-throughput screening; Fluorescence imaging.	Unsaturated FA mimics (PUFAs); Live-cell imaging; Complex lipidomics.
CuAAC Reactivity	Extremely High (Forms Cu-acetylide)	Negligible (Lacks terminal proton)
Biomimicry	Moderate (Introduces rigidity at the tail)	Excellent (Mimics cis-double bonds)
Metabolic Elongation	High propensity for chain extension	Native-like processing
Enzymatic Oxidation	Alters COX cyclization efficiency	Preserves lipoxygenase/COX pathways
Detection Methods	CuAAC (Fluorescence/Biotin), Cobalt-MS	Raman (SRS), Cobalt-MS

Self-Validating Experimental Protocols

To ensure rigorous, reproducible results, the following protocols are designed as self-validating systems. Causality is embedded in the steps to explain why specific reagents or conditions are mandated.

Protocol A: Terminal Alkyne Tracking via CuAAC (Fluorescence Microscopy)

Objective: Visualize protein palmitoylation or lipid droplet formation using ω-alkynyl palmitate.

• Metabolic Labeling: Incubate cells with 50–100 μM ω-alkynyl palmitate complexed to fatty-acid-free BSA (to ensure physiological cellular uptake rather than micelle fusion) for 4–24 hours[1].

• Fixation & Permeabilization: Fix cells in 4% paraformaldehyde (PFA) for 15 mins. Permeabilize with 0.5% Triton X-100. Causality: Permeabilization is strictly required because the bulky azide-fluorophore and copper catalysts cannot cross intact plasma membranes.

• Click Chemistry Reaction: Prepare the CuAAC cocktail immediately before use: 10 μM Azide-Fluorophore, 1 mM CuSO₄, 1 mM THPTA ligand, and 5 mM Sodium Ascorbate in PBS.

  • Self-Validation Check: The THPTA ligand is critical. It stabilizes the Cu(I) oxidation state and prevents copper-mediated generation of reactive oxygen species (ROS), which would otherwise cause massive lipid peroxidation and artifactual background signal.

• Imaging: Wash extensively with 3% BSA in PBS to remove unreacted dye. Image using confocal microscopy.

Protocol B: Internal Alkyne Enrichment via Cobalt Complexation (Lipidomics MS)

Objective: Isolate and quantify internal alkyne-tagged PUFA metabolites from complex biological matrices.

• Metabolic Labeling & Extraction: Incubate cells with the internal alkyne PUFA surrogate. Lyse cells and perform a standard Folch or Bligh-Dyer lipid extraction.

• Cobalt Complexation: Resuspend the lipid extract in dichloromethane. Add dicobalt octacarbonyl (Co₂(CO)₈) and stir at room temperature for 2 hours.

  • Causality: The alkyne specifically reacts with Co₂(CO)₈ to form a stable dicobalt hexacarbonyl complex, shifting the mass and creating a unique isotopic signature for MS identification[3].

• Solid-Phase Enrichment: Apply the mixture to silica-supported phosphine beads. Incubate at 55°C in methanol for 1–2 hours.

  • Self-Validation Check: Methanol at 55°C is explicitly chosen over higher temperatures to prevent artifactual transesterification of phospholipids into fatty acid methyl esters (FAMEs), preserving the native lipid class information[3].

• Release & MS Analysis: Oxidatively release the alkynes from the beads using mild oxidants (e.g., NMO) and analyze via LC-MS/MS. The enriched fraction will be free of the isobaric endogenous lipid background.

Conclusion & Selection Guide

The choice between internal and terminal alkynes is a trade-off between chemical reactivity and biological fidelity .

• Choose Terminal Alkynes when your primary need is robust, high-signal detection via standard click chemistry, and you are studying saturated fatty acids or global protein acylation.

• Choose Internal Alkynes when studying the delicate metabolic networks of polyunsaturated fatty acids (like arachidonic acid cascades), when live-cell label-free imaging (Raman) is required, or when utilizing advanced cobalt-complexation mass spectrometry.

References

• Source: Journal of the American Chemical Society (ACS Publications)
• Source: National Institutes of Health (NIH / PMC)
• Source: ACS Chemical Biology (ACS Publications)
• Source: Nature Methods (HHS Public Access / Caltech)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cobalt carbonyl complexes as probes for alkyne-tagged lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]

Safety & Regulatory Compliance

Part 1: Chemical Profile &amp; Causality-Driven Hazard Assessment

As a Senior Application Scientist, I frequently consult with research teams on the integration of specialized lipid derivatives into their drug development and materials science workflows. While 7-Octadecynoic acid (CAS: 19220-35-0) is a highly valuable building block due to its internal alkyne functionality, its lipophilic nature and structural properties demand strict adherence to specialized handling and disposal protocols.

Unlike standard aqueous reagents, long-chain fatty acids cannot be simply washed down the sink. This guide provides a self-validating, step-by-step operational plan for the proper disposal of 7-Octadecynoic acid, ensuring absolute laboratory safety, regulatory compliance, and environmental protection.

To safely dispose of any chemical, we must first understand the mechanistic "why" behind its hazards.

1. The Internal vs. Terminal Alkyne Distinction A critical factor in alkyne disposal is the position of the carbon-carbon triple bond. Terminal alkynes possess a highly acidic proton that can react with heavy metals (like copper or silver) to form explosive acetylide anions, requiring rigorous chemical quenching prior to disposal[1]. However, 7-Octadecynoic acid is an internal alkyne (the triple bond is at the C7 position)[2]. Because it lacks this acidic terminal proton, it does not form explosive metal acetylides. This structural reality simplifies our disposal protocol, as pre-disposal chemical quenching is unnecessary.

2. Hydrophobicity and Drain Hazards With an XLogP3 value of 6.3, 7-Octadecynoic acid is extremely lipophilic and completely insoluble in water[2]. If poured down a laboratory drain, it will rapidly precipitate, coat plumbing infrastructure, trap other chemical debris, and cause severe blockages. Furthermore, free fatty acids can exhibit chronic aquatic toxicity and disrupt local ecosystems if they bypass municipal wastewater treatment facilities[3]. Therefore, aqueous drain disposal is strictly prohibited[4].

3. The Incineration Imperative The only self-validating disposal method for this compound is high-temperature incineration . By routing the chemical through an institutional Environmental Health and Safety (EHS) incineration stream, the high thermal energy completely breaks the aliphatic carbon chain and the alkyne bond, oxidizing the compound entirely into harmless carbon dioxide ( CO2​ ) and water ( H2​O ). This guarantees zero environmental persistence[5].

Part 2: Quantitative Data Summary

For quick operational reference, the physical and safety properties of 7-Octadecynoic acid are summarized below:

Property	Value	Source
Chemical Name	7-Octadecynoic acid	[2]
CAS Number	19220-35-0	[2]
Molecular Formula	C18​H32​O2​	[2]
Molecular Weight	280.45 g/mol	[2]
Lipophilicity (XLogP3)	6.3 (Highly Hydrophobic)	[2]
Primary Hazards	Aquatic toxicity, skin/eye irritant, flammable	[3]
Approved Disposal Route	High-temperature incineration	[5]

Part 3: Step-by-Step Disposal Methodologies

The following workflows provide detailed, step-by-step guidance for isolating and disposing of 7-Octadecynoic acid across different laboratory waste streams.

Workflow A: Pure Compound and Expired Stock

Use this protocol for unused, expired, or degraded neat compound.

• Segregation: Do not dilute the pure compound or mix it with aqueous waste streams. Keep the material in its original glass vial or transfer it to a compatible High-Density Polyethylene (HDPE) waste container.

• Secondary Containment: Place the sealed primary container inside a secondary leak-proof bin. This validates the safety of the storage system by ensuring that any primary container failure does not result in a fume hood or benchtop spill.

• Labeling: Affix a standardized hazardous waste tag. Explicitly label the contents as: "Hazardous Chemical Waste: 7-Octadecynoic Acid (Non-Halogenated Organic)."

• EHS Transfer: Move the container to your laboratory's satellite accumulation area and schedule a pickup with your institution's EHS department for high-temperature incineration[4].

Workflow B: Reaction Mixtures (Organic Solvents)

Use this protocol when the fatty acid is dissolved in organic solvents (e.g., Ethanol, DMSO, DMF).

• Compatibility Verification: Verify that the primary solvent is compatible with your standard non-halogenated organic waste carboy. Do not mix with halogenated solvents (like chloroform) unless specifically using a mixed-organic waste stream.

• Waste Transfer: Working inside a certified chemical fume hood, use a chemical-resistant funnel to carefully decant the reaction mixture into the designated liquid waste carboy.

• Vessel Rinsing: Rinse the original reaction flask once with a minimal volume (5-10 mL) of a compatible solvent (e.g., ethanol) to mobilize any residual 7-Octadecynoic acid clinging to the glass. Add this rinsate directly to the waste carboy.

• Sealing and Storage: Cap the waste carboy immediately after transfer to prevent the volatilization of the carrier solvents. Ensure the carboy is labeled as "Flammable Liquid Organic Waste" and includes 7-Octadecynoic acid on the constituent list[4].

Workflow C: Contaminated Consumables

Use this protocol for PPE and labware exposed to the compound.

• Solid Waste Segregation: Place all contaminated nitrile gloves, pipette tips, and paper towels into a designated solid hazardous waste bin lined with a durable, leak-proof plastic bag.

• Sharps Management: Any glass Pasteur pipettes, needles, or TLC plates exposed to the compound must be placed directly into a puncture-proof sharps container[1].

• Disposal Routing: Label the bins as "Contaminated Lab Debris - Organic" and route them through the institutional solid hazardous waste stream for eventual incineration.

Part 4: Waste Segregation Workflow Visualization

The following decision-tree illustrates the logical routing of 7-Octadecynoic acid waste streams to ensure a closed-loop, self-validating disposal process.

Figure 1: Decision-tree workflow for the segregation and disposal of 7-Octadecynoic acid waste.

References

• Carl ROTH - Safety Data Sheet: Free fatty acid mixture. Available at: [Link]

• National Institutes of Health (NIH) - Azeotropes as Powerful Tool for Waste Minimization in Industry and Chemical Processes. Available at: [Link]

• University of St Andrews - Disposal of Laboratory Wastes (GUIDANCE). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 19220-35-0(7-Octadecynoic acid) | Kuujia.com [kuujia.com]
• 3. carlroth.com [carlroth.com]
• 4. Waste - Disposal of Laboratory Wastes (GUIDANCE) | Current Staff | University of St Andrews [st-andrews.ac.uk]
• 5. Azeotropes as Powerful Tool for Waste Minimization in Industry and Chemical Processes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Handling of 7-Octadecynoic Acid: A Guide to Personal Protective Equipment

As researchers and drug development professionals, our work with specialized chemical compounds demands a foundational commitment to safety. Handling reagents like 7-Octadecynoic acid, a long-chain alkynoic acid, requires more than just following a checklist; it necessitates a deep understanding of the potential hazards and the rationale behind each safety protocol. This guide provides essential, immediate safety and logistical information, moving beyond a simple product insert to offer field-proven insights into the proper use of Personal Protective Equipment (PPE).

Hazard Assessment: Understanding 7-Octadecynoic Acid

While some safety data sheets (SDS) for long-chain fatty acids may state that classification criteria for hazards are not fully met, this should not lead to complacency.[1][2] Data for close isomers, such as 9-Octadecynoic acid, indicate risks of skin irritation, serious eye irritation, and potential respiratory irritation from dust.[3] Therefore, it is prudent to treat 7-Octadecynoic acid with a similar level of caution. The primary routes of exposure are through skin contact, eye contact, and inhalation of the solid as a dust.[3]

Key Hazard Information Summary

Hazard Type	Description	Primary Precaution
Skin Irritation	May cause redness, itching, or inflammation upon contact.[3]	Prevent all skin contact by using appropriate gloves and a lab coat.
Eye Irritation	Can cause serious eye irritation, redness, and pain.[3][4]	Mandates the use of chemical splash goggles or a face shield.
Respiratory Irritation	Inhalation of dust may irritate the respiratory system.[3]	Handle in a well-ventilated area and use respiratory protection if dust generation is unavoidable.
Ingestion	While a less common laboratory exposure route, ingestion may cause gastrointestinal irritation.[5] Some similar compounds present an aspiration hazard if swallowed.[6][7]	Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after use.

Core Protective Equipment: Your Primary Barrier

The selection of PPE is not arbitrary; it is a calculated response to the specific physical and chemical properties of the substance. For 7-Octadecynoic acid, a solid at room temperature, our strategy focuses on creating a complete barrier to dust and accidental contact.

Hand Protection: The First Line of Defense

Standard disposable nitrile gloves are a reliable choice for incidental contact with 7-Octadecynoic acid.[8] Their purpose is to prevent skin contact with the solid powder.

• Why Nitrile? Nitrile provides a robust barrier against a wide range of chemicals, including acids, and is a suitable choice for handling solids and potential splashes from solutions.[8]

• Operational Mandate: Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated, and always remove them before leaving the laboratory area to prevent the spread of contamination. For prolonged tasks, consider changing gloves every 30 to 60 minutes.[9]

Body Protection: The Laboratory Coat

A clean, properly fastened lab coat is non-negotiable. It protects your skin and personal clothing from dust and spills.

• Why a Lab Coat? It provides a removable barrier that can be quickly taken off in the event of a significant spill, keeping the contaminant away from your skin.[10][11]

• Operational Mandate: Lab coats should be buttoned or snapped completely. They should only be worn in the laboratory and removed immediately upon exiting.

Eye and Face Protection: Shielding from Irritants

Given the documented risk of serious eye irritation, robust eye protection is critical.[3][4]

• Why Chemical Goggles? Standard safety glasses with side shields offer minimum protection. Chemical splash goggles that form a seal around the eyes are required because they provide superior protection from airborne dust and potential splashes.[9][10]

• When to Escalate to a Face Shield: When handling larger quantities (e.g., >100g) or when there is a significant risk of splashing (e.g., during dissolution in a solvent), a full-face shield should be worn in addition to safety goggles.[9][12] The face shield protects the entire face from contact.

Respiratory Protection: A Conditional Requirement

Under normal conditions with proper engineering controls, respiratory protection is not typically required.

• Why It's Conditional: 7-Octadecynoic acid is a solid with low vapor pressure.[5] The primary inhalation risk comes from generating airborne dust.

• Operational Mandate: All handling of the solid, especially weighing, should be performed in a certified chemical fume hood or a ventilated enclosure to minimize dust.[1][3] If these controls are not available or if you are cleaning up a spill that has generated significant dust, a NIOSH-approved N95 respirator is necessary to protect against particulate inhalation.[9][13] Note that a standard surgical mask offers no protection from chemical dusts.[9]

Procedural Guidance: Operational and Disposal Plans

A self-validating safety protocol relies on consistent, step-by-step procedures for every stage of the handling process.

Experimental Workflow for Handling 7-Octadecynoic Acid

Caption: Workflow for Safe Handling of 7-Octadecynoic Acid.

Protocol for Donning and Doffing PPE

Donning (Putting On) Sequence:

• Lab Coat: Put on and fasten completely.

• Goggles/Face Shield: Position securely and comfortably on your face.

• Gloves: Pull gloves on, ensuring the cuffs go over the cuffs of the lab coat to create a seal.[9]

Doffing (Taking Off) Sequence - To Prevent Contamination:

• Gloves: Remove gloves using a glove-to-glove technique (peel one off with the other gloved hand, then slide an ungloved finger under the wrist of the remaining glove to peel it off). Dispose of them immediately in the designated waste container.

• Lab Coat: Unfasten and roll it away from your body, touching only the inside surfaces. Store or dispose of it as required.

• Goggles/Face Shield: Remove by handling the strap, not the front surface.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.[3]

Emergency and Disposal Logistics

Immediate First Aid Measures

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing.[3] Wash the affected area with plenty of soap and water for at least 15 minutes.[8] Seek medical attention if irritation develops or persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3][5] Seek medical attention.
Ingestion	Do NOT induce vomiting.[6][7] Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention or call a poison control center.[8]

Spill and Disposal Plan

• Small Spills: For a small spill of solid 7-Octadecynoic acid, ensure proper PPE is worn. Gently sweep or vacuum the material into a suitable, labeled container for disposal.[1][13] Avoid actions that generate dust.[1][3]

• Waste Disposal: While the product itself may not be classified as hazardous waste, it should not be released into the environment.[1][14] All waste, including contaminated PPE and excess chemical, must be handled in accordance with local, state, and federal regulations.[13] Collect waste in a sealed, properly labeled container. Consult your institution's environmental health and safety (EHS) office for specific disposal procedures.[1]

By integrating these detailed protocols and understanding the rationale behind them, you build a culture of safety that protects not only you but your entire team. This commitment to procedural excellence is the cornerstone of trustworthy and impactful scientific research.

References

• Thermo Fisher Scientific. (2026, January 2). SAFETY DATA SHEET: 9-Octadecynoic acid.
• Spectrum Chemical. (2016, March 11). SAFETY DATA SHEET: Oleic Acid, Food Grade.
• TCI Chemicals. (Date not available). SAFETY DATA SHEET.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• Larodan. (2015, June 4). Safety data sheet for 7-epi-Jasmonic Acid.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET: Stearic acid.
• National Institute for Occupational Safety and Health (NIOSH). (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Pharma Beginners. (2023, March 20). Personal Protective Equipment (PPE) usage.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• PubChem. (2026, February 28). 17-Octadecynoic acid.
• Marathon Petroleum Company LP. (2026, January 31). HF Acid Alkylation Unit Personal Protective Equipment (PPE).
• AK Scientific, Inc. (Date not available). Safety Data Sheet: 9-Octadecynoic acid.
• Santa Cruz Biotechnology. (Date not available). 17-ODYA (17-Octadecynoic acid) Safety Data Sheet.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET: 9-Octadecynoic acid.
• National Institute of Environmental Health Sciences (NIEHS). (Date not available). HMIS and NFPA Hazard Rating Systems.
• AG Scientific. (2025). 17-Octadecynoic Acid SDS.
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